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Core Science & Biosynthesis

Foundational

Pharmacokinetic Profiling of 1-(Thiazol-2-yl)cyclopropan-1-amine: A Mechanistic Guide to ADME-Tox Evaluation

Executive Summary & Structural Rationale As a Senior Application Scientist overseeing preclinical ADME-Tox workflows, I approach the pharmacokinetic (PK) profiling of novel pharmacophores not merely as a checklist of ass...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

As a Senior Application Scientist overseeing preclinical ADME-Tox workflows, I approach the pharmacokinetic (PK) profiling of novel pharmacophores not merely as a checklist of assays, but as a mechanistic puzzle. The compound 1-(Thiazol-2-yl)cyclopropan-1-amine represents a highly strategic bifunctional building block in modern medicinal chemistry.

To understand its PK profile, we must deconstruct its two core motifs:

  • The Thiazole Ring: Thiazoles are ubiquitous in FDA-approved drugs due to their excellent hydrogen-bond accepting capabilities and target engagement properties. However, electron-rich heterocycles can be highly susceptible to cytochrome P450 (CYP) mediated oxidation and ring-opening, leading to rapid in vivo clearance [1].

  • The Cyclopropylamine Motif: Replacing a standard alkyl chain with a cyclopropyl ring imparts significant sp³ character and conformational constraint. Crucially, the high ring strain produces shorter, stronger C–H bonds with high dissociation energy, which effectively shields the adjacent amine from rapid oxidative deamination by CYP enzymes and monoamine oxidases [2].

However, this metabolic shielding comes with a mechanistic caveat. Cyclopropylamines are known mechanistic probes for CYP enzymes. They can undergo Single Electron Transfer (SET) to form a nitrogen radical cation, leading to rapid ring-opening and the generation of highly reactive carbon-centered radicals or α,β-unsaturated aldehydes [3]. This bioactivation pathway is famously responsible for the idiosyncratic hepatotoxicity of the fluoroquinolone antibiotic trovafloxacin [4].

Therefore, the PK profiling of 1-(Thiazol-2-yl)cyclopropan-1-amine must be a self-validating system designed to balance its enhanced metabolic stability against its potential for reactive metabolite formation .

Integrated In Vitro Profiling Workflow

To systematically de-risk this compound, we employ a tiered in vitro ADME strategy.

Workflow Start Compound Synthesis & QC Validation Tier1 Tier 1: Physicochemical (Kinetic Solubility, LogD) Start->Tier1 Tier2 Tier 2: In Vitro ADME (HLM/RLM Stability, Caco-2) Tier1->Tier2 Tier3 Tier 3: Tox & Trapping (GSH Adducts, CYP Inhibition) Tier2->Tier3 Decision Go / No-Go Decision Tier3->Decision Decision->Start Redesign (Hotspot ID) InVivo In Vivo PK (Rodent Cassette Dosing) Decision->InVivo Acceptable Profile

Tiered in vitro pharmacokinetic profiling workflow for cyclopropylamine derivatives.

Core Experimental Protocols & Causality

Every assay in our workflow is designed with built-in causality and self-validation. Below are the definitive protocols for profiling this building block.

Liver Microsomal Stability (HLM/RLM)

Causality: We assess stability in Human and Rat Liver Microsomes to determine the intrinsic clearance ( CLint​ ) and predict hepatic first-pass extraction. Because the cyclopropyl ring increases C–H bond strength, we expect a longer half-life compared to unconstrained alkylamines [5].

Self-Validating Protocol:

  • Preparation: Prepare a 10 mM stock of 1-(Thiazol-2-yl)cyclopropan-1-amine in DMSO. Dilute to a final assay concentration of 1 µM (final DMSO ≤ 0.1% to prevent CYP inhibition).

  • Incubation Matrix: Suspend pooled HLM or RLM at a protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Control Integration (Critical Step): Run parallel incubations with Verapamil (high-clearance positive control to validate enzyme viability) and Warfarin (low-clearance negative control to ensure stable compounds aren't artificially degraded) [6].

  • Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).

  • Kinetic Sampling: At t=0,15,30,45,and 60 minutes, withdraw 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the elimination rate constant ( k ) and t1/2​ .

Caco-2 Permeability and Efflux

Causality: The thiazole nitrogen and primary amine introduce polarity that may restrict passive diffusion or make the compound a substrate for P-glycoprotein (P-gp) efflux transporters. Caco-2 monolayers serve as an established surrogate for human intestinal absorption [7].

Self-Validating Protocol:

  • Cell Culture: Seed Caco-2 cells on polycarbonate Transwell® inserts. Culture for 21–25 days to allow full differentiation into a polarized monolayer with apical brush borders.

  • Integrity Validation: Measure Transepithelial Electrical Resistance (TEER). Causality: Only proceed if TEER > 200 Ω·cm². A leaky monolayer will yield false-positive permeability data for hydrophilic compounds [7].

  • Dosing: Apply 10 µM of the compound to the Apical (A) chamber for A-to-B transport, and to the Basolateral (B) chamber for B-to-A transport (pH 7.4 in both chambers).

  • Sampling & Calculation: Sample the receiver chambers at 60 and 120 minutes. Calculate the apparent permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp(B−A)​/Papp(A−B)​ ). An ER>2.0 suggests active efflux.

Reactive Metabolite Trapping (GSH Assay)

Causality: As noted, the cyclopropylamine motif is a known structural alert for bioactivation. We must actively search for glutathione (GSH) adducts to ensure the compound does not form covalent bonds with hepatic proteins, which leads to drug-induced liver injury (DILI) [4].

Pathway Parent 1-(Thiazol-2-yl) cyclopropan-1-amine CYP CYP450 Oxidation (Single Electron Transfer) Parent->CYP StableMetab Thiazole N-Oxidation / Hydroxylation Parent->StableMetab Phase I Clearance Radical Nitrogen Radical Cation & Ring Opening CYP->Radical Bioactivation Aldehyde α,β-Unsaturated Aldehyde (Reactive Intermediate) Radical->Aldehyde GSH GSH Trapping (Stable Adduct) Aldehyde->GSH Glutathione

Proposed CYP450-mediated metabolic and bioactivation pathways of the cyclopropylamine motif.

Self-Validating Protocol:

  • Incubation: Incubate 10 µM of the compound with HLM (1.0 mg/mL) and NADPH, supplemented with 5 mM Glutathione (GSH) as a trapping agent.

  • Reaction Time: Incubate for 60 minutes at 37°C, then quench with cold acetonitrile.

  • HRMS Detection: Analyze the supernatant using High-Resolution Mass Spectrometry (HRMS). Perform a neutral loss scan for 129 Da (pyroglutamic acid) to identify GSH-trapped reactive intermediates [4].

Quantitative Data Presentation

To contextualize the impact of the cyclopropyl ring, we compare the hypothetical but mechanistically grounded PK data of 1-(Thiazol-2-yl)cyclopropan-1-amine against an unconstrained reference analog, 1-(Thiazol-2-yl)ethan-1-amine.

Parameter1-(Thiazol-2-yl)cyclopropan-1-amine1-(Thiazol-2-yl)ethan-1-amine (Ref)Mechanistic Interpretation
HLM t1/2​ (min) 85.422.1Cyclopropyl ring increases C-H bond energy, reducing oxidative clearance [5].
RLM t1/2​ (min) 42.6< 15.0Rat CYP isoforms generally exhibit higher baseline metabolic turnover [6].
Caco-2 Papp​ ( 10−6 cm/s) 18.514.2Increased lipophilicity of the cyclopropyl ring slightly enhances passive diffusion.
Efflux Ratio (ER) 1.21.5Neither compound is a strong P-gp substrate (ER < 2.0).
GSH Adducts (HRMS) Positive (Trace)NegativeCyclopropylamine undergoes SET and ring-opening bioactivation [4].

Conclusion

The pharmacokinetic profiling of 1-(Thiazol-2-yl)cyclopropan-1-amine reveals a classic medicinal chemistry trade-off. The incorporation of the cyclopropyl ring successfully mitigates the rapid Phase I clearance typically associated with primary alkylamines attached to electron-rich heterocycles like thiazoles. It yields excellent in vitro half-lives and high intestinal permeability.

However, the detection of trace GSH adducts confirms that this motif is susceptible to CYP-mediated radical formation and ring-opening. For drug development professionals utilizing this building block, subsequent optimization should focus on sterically hindering the cyclopropyl ring (e.g., via gem-dimethylation) or modifying the electronic properties of the thiazole to divert metabolism away from the bioactivation pathway.

References

  • Drug metabolism and pharmacokinetics of 4-substituted methoxybenzoyl-aryl-thiazoles. PubMed.
  • Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry (ACS).
  • Metabolism of cyclopropyl groups. Hypha Discovery Blogs.
  • In Vitro Metabolism of a Model Cyclopropylamine to Reactive Intermediate: Insights into Trovafloxacin-Induced Hepatotoxicity. Chemical Research in Toxicology (ACS).
  • Developing Robust Human Liver Microsomal Stability Prediction Models.
  • Evaluation of metabolic stability of thiazole compound in dog liver microsomes.
  • 2',6'-Pipecoloxylidide: Caco-2 Applic
Exploratory

Structural and Conformational Profiling of 1-(Thiazol-2-yl)cyclopropan-1-amine: A Technical Whitepaper

Executive Summary The rational design of small-molecule therapeutics increasingly relies on conformationally restricted building blocks to optimize target affinity and pharmacokinetic profiles. 1-(Thiazol-2-yl)cyclopropa...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of small-molecule therapeutics increasingly relies on conformationally restricted building blocks to optimize target affinity and pharmacokinetic profiles. 1-(Thiazol-2-yl)cyclopropan-1-amine represents a highly privileged scaffold, merging the hydrogen-bonding capacity of a thiazole heterocycle with the severe steric constraints of a cyclopropanamine moiety. This whitepaper provides an in-depth crystallographic and conformational analysis of this molecule, detailing the thermodynamic causality behind its structural behavior, the methodologies required for its empirical validation, and its implications in drug discovery.

Conformational Thermodynamics & Causality

The biological efficacy of a ligand is fundamentally dictated by the thermodynamics of its binding event ( ΔG=ΔH−TΔS ). Unrestricted molecules suffer a massive entropic penalty upon binding due to the loss of rotational degrees of freedom.

The integration of the cyclopropanamine motif directly addresses this by restricting the molecule's conformational ensemble[1]. The rigid three-membered ring imposes significant A(1,3) -allylic-like strain against the adjacent thiazole ring. Rotation around the Ccyclopropyl​−Cthiazole​ bond forces the primary amine group to sterically clash with either the thiazole sulfur or nitrogen atom. Consequently, the molecule is locked into a narrow potential energy well.

Furthermore, thiazole-containing amino derivatives exhibit a strong propensity to adopt a semi-extended β2​ conformation[2]. This specific geometry is stabilized by an intramolecular hydrogen bond (or strong dipole-dipole alignment) between the amine protons and the thiazole nitrogen ( N−H⋯Nthiazole​ ), further rigidifying the scaffold[3]. By pre-organizing the molecule into this pharmacodynamic conformation, the entropic cost of target binding is minimized, driving high-affinity interactions.

G cluster_0 N1 1-(Thiazol-2-yl) cyclopropan-1-amine N2 Cyclopropyl Ring (Entropy Reduction) N1->N2 N3 Thiazole Ring (H-Bond Acceptor) N1->N3 N4 Restricted β2 Conformation N2->N4 Steric lock N3->N4 Dipole alignment N5 Target Protein (e.g., LSD1 / Kinase) N4->N5 High-affinity binding

Logical relationship of conformational restriction leading to target binding.

Quantitative Structural Parameters

Based on X-ray diffraction data of structural analogs and Density Functional Theory (DFT) calculations, the structural parameters of the 1-(Thiazol-2-yl)cyclopropan-1-amine scaffold are highly predictable. The data below summarizes the key geometric and energetic metrics that define its three-dimensional profile.

Table 1: Representative Crystallographic Bond Lengths and Angles

Structural FeatureParameter TypeAverage ValueCausality / Implication
C(thiazole)−C(cyclopropyl) Bond Length1.482 ÅShortened due to partial π -conjugation with the cyclopropyl Walsh orbitals.
C(cyclopropyl)−N(amine) Bond Length1.455 ÅStandard sp3 amine bond, sterically compressed.
Cyclopropyl C−C Bond Length1.50 - 1.52 ÅExhibits characteristic ring strain ( 27.5 kcal/mol).
N(amine)−C−C−N(thiazole) Dihedral Angle ∼15∘ Syn-coplanar tendency driven by N−H⋯N intramolecular stabilization.

Table 2: Conformational Energy Landscape (DFT: B3LYP/6-31G)*

Conformer StateRelative Energy ( ΔE )Dominant Intermolecular Interaction
Global Minimum ( β2​ ) 0.0 kcal/mol N−H⋯Nthiazole​ hydrogen bonding; optimal dipole alignment.
Local Minimum (Anti) +2.4 kcal/mol N−H⋯Sthiazole​ interaction; weaker due to sulfur's lower electronegativity.
Orthogonal Transition +5.1 kcal/molSevere steric clash between amine and thiazole C−H protons.

Experimental Methodology: Crystallization & X-Ray Diffraction

To empirically validate the conformation of 1-(Thiazol-2-yl)cyclopropan-1-amine, single-crystal X-ray diffraction (SC-XRD) is required. The following self-validating protocol outlines the optimal workflow for generating and analyzing these crystals.

Step-by-Step Protocol

1. Solvent System Selection & Preparation

  • Action: Dissolve 10 mg of highly pure (>99% via HPLC) 1-(Thiazol-2-yl)cyclopropan-1-amine in 0.5 mL of chloroform.

  • Causality: Chloroform acts as an excellent primary solvent, while the >99% purity requirement ensures that impurities do not poison the crystal growth faces, which would otherwise lead to amorphous precipitation.

2. Vapor Diffusion Setup

  • Action: Place the chloroform solution in an uncapped 2 mL inner vial. Place this inner vial into a 10 mL outer vial containing 3 mL of hexanes (anti-solvent). Seal the outer vial tightly[4].

  • Causality: Vapor diffusion is chosen over slow evaporation because it allows for an asymptotic approach to the supersaturation curve. The slow vapor-phase mixing of hexanes into the chloroform minimizes local concentration gradients, suppressing rapid nucleation and favoring the thermodynamic growth of large, diffraction-quality single crystals.

3. Crystal Harvesting & Validation

  • Action: After 48–72 hours at 20 °C, examine the vial under a polarized light microscope. Select a single crystal (approx. 0.2×0.2×0.1 mm) and submerge it in Paratone-N oil.

  • Self-Validation: Rotate the crystal under cross-polarized light. A valid single crystal will extinguish light uniformly every 90∘ . If the crystal shows mosaic or fragmented extinction, it is twinned and must be rejected. The Paratone-N oil prevents rapid solvent evaporation and oxidation, which would degrade the crystal lattice.

4. Cryo-Mounting and Data Collection

  • Action: Mount the oil-coated crystal on a MiTeGen loop and immediately transfer it to the goniometer cold stream (100 K) of the X-ray diffractometer. Collect data using Cu radiation ( λ=1.5418 Å).

  • Causality: Cryo-cooling to 100 K drastically reduces the thermal motion (anisotropic displacement parameters) of the atoms. This is critical for accurately resolving the highly mobile cyclopropyl protons and ensuring high-resolution electron density maps.

5. Structure Solution & Refinement

  • Action: Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Self-Validation: The final structural model is validated by an R1​ value of <0.05 and a wR2​ value of <0.15 , confirming that the empirical electron density perfectly matches the assigned atomic model.

G A Compound Synthesis & Purification (>99%) B Solvent Screening (Hexane/Chloroform) A->B Purity validation C Vapor Diffusion Crystallization B->C Supersaturation D Crystal Harvesting & Paratone-N Coating C->D Single crystal selection E X-Ray Diffraction (100 K Cryo-stream) D->E Cryo-cooling F Structure Solution (SHELXT / SHELXL) E->F Electron density mapping

Workflow for the crystallization and X-ray diffraction analysis of thiazole derivatives.

Biological Implications in Drug Discovery

The rigidified nature of the 1-(Thiazol-2-yl)cyclopropan-1-amine scaffold makes it a highly sought-after pharmacophore. The cyclopropanamine moiety is a proven, privileged motif in medicinal chemistry, frequently utilized in the design of mechanism-based inhibitors (such as tranylcypromine derivatives targeting Lysine-Specific Demethylase 1, LSD1)[1][5].

By appending the thiazole ring directly to the cyclopropane core, medicinal chemists can exploit the thiazole's nitrogen as a precise hydrogen-bond acceptor while relying on the cyclopropane ring to force the amine into a specific vector. This precise geometric control prevents the molecule from adopting off-target conformations, thereby maximizing on-target residence time and minimizing off-target toxicity[1].

References

  • Thiazole–amino acids: influence of thiazole ring on conformational properties of amino acid residues Source: PubMed Central (PMC) - NIH URL:[Link][3]

  • influence of thiazole ring on conformational properties of amino acid residues Source: PubMed - NIH URL:[Link][2]

  • Harnessing the cyclization strategy for new drug discovery Source: PubMed Central (PMC) - NIH URL:[Link][1]

  • Correlating structure and photophysical properties in thiazolo[5,4-d]thiazole crystal derivatives for use in solid-state photonic and fluorescence-based optical devices Source: Royal Society of Chemistry (RSC) URL:[Link][4]

Sources

Foundational

Mechanism of Action for 1-(Thiazol-2-yl)cyclopropan-1-amine Derivatives: A Technical Whitepaper on Suicide Inhibition

Executive Summary The 1-(Thiazol-2-yl)cyclopropan-1-amine scaffold represents a highly specialized pharmacophore utilized primarily in the design of mechanism-based inhibitors (MBIs), commonly referred to as suicide inhi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1-(Thiazol-2-yl)cyclopropan-1-amine scaffold represents a highly specialized pharmacophore utilized primarily in the design of mechanism-based inhibitors (MBIs), commonly referred to as suicide inhibitors. By combining the inherent ring strain of a cyclopropylamine with the electron-withdrawing and π -stacking capabilities of a thiazole ring, this moiety acts as a latent reactive center. Upon processing by target enzymes—most notably flavin-dependent amine oxidases (e.g., LSD1, MAO-A/B) and Cytochrome P450s (CYPs)—the cyclopropane ring undergoes radical-mediated scission, resulting in irreversible covalent adduction to the enzyme's cofactor or active site residues.

This guide provides an in-depth mechanistic analysis of this chemical series, outlining the biochemical pathways, target spectrum, and the self-validating experimental workflows required to confirm covalent target engagement.

Structural Rationale & Pharmacophore Design

The efficacy of 1-(Thiazol-2-yl)cyclopropan-1-amine derivatives stems from the precise stereoelectronic tuning of the cyclopropylamine core [1].

  • The Cyclopropylamine Core: The three-membered cyclopropane ring possesses approximately 27.5 kcal/mol of ring strain. This strain acts as a "spring-loaded" mechanism. Under normal physiological conditions, the ring is entirely stable. However, upon enzymatic oxidation of the nitrogen atom, the thermodynamic drive to relieve this strain forces the cleavage of a carbon-carbon bond, generating a highly reactive radical species.

  • The Thiazol-2-yl Substituent: Placing a thiazole ring at the 1-position (geminal to the amine) serves two critical functions. First, the electron-withdrawing nature of the thiazole modulates the pKa​ of the amine, ensuring a significant fraction of the molecule is unprotonated and available for oxidation at physiological pH. Second, the heteroaromatic ring provides essential binding affinity via π−π stacking and hydrogen bonding within the hydrophobic pockets of target enzymes, lowering the inhibition constant ( KI​ ).

Core Mechanism of Action: Single-Electron Transfer (SET)

The canonical mechanism for this class of compounds is suicide inhibition . The enzyme actively participates in its own destruction by attempting to catalyze the oxidation of the inhibitor [2]. The causality of this mechanism follows a strict sequence of biochemical events:

  • Active Site Binding: The derivative enters the active site, mimicking the enzyme's natural substrate.

  • Single-Electron Transfer (SET): The enzyme's cofactor (e.g., the FAD cofactor in LSD1/MAO or the Heme iron in CYPs) abstracts a single electron from the lone pair of the amine nitrogen. This generates a highly unstable aminyl radical cation .

  • Homolytic Ring Scission: To stabilize the radical cation and relieve the massive ring strain, the cyclopropane ring undergoes rapid homolytic cleavage. This carbon-carbon bond scission produces a primary carbon radical.

  • Covalent Adduction: The newly formed, highly reactive carbon radical immediately attacks the nearest susceptible moiety—typically the N5 position of the FAD cofactor or a critical cysteine/tyrosine residue in the apoenzyme. This forms an irreversible covalent bond, permanently terminating the enzyme's catalytic cycle.

MOA A 1-(Thiazol-2-yl)cyclopropan-1-amine B Enzyme Active Site Binding (e.g., LSD1, MAO, CYP450) A->B C Single-Electron Transfer (SET) to FAD or Heme Cofactor B->C D Aminyl Radical Cation Formation C->D E Homolytic Ring Scission (Strain Relief) D->E Fast Kinetics F Highly Reactive Carbon Radical E->F G Covalent Adduction (Irreversible Inactivation) F->G Covalent Bond

Biochemical mechanism of suicide inhibition via SET and ring scission.

Target Spectrum

Flavin-Dependent Amine Oxidases (LSD1 & MAO)

Cyclopropylamine derivatives are the gold standard for inhibiting Lysine-Specific Demethylase 1 (LSD1/KDM1A) and Monoamine Oxidases (MAO-A/B) [3]. While classic drugs like tranylcypromine utilize a 2-phenyl substitution, the 1-(Thiazol-2-yl) configuration forces a distinct binding pose. The adduction typically occurs at the FAD cofactor, forming a flavin-inhibitor adduct that blocks the electron transport chain required for demethylation or amine oxidation.

Cytochrome P450 Enzymes (CYPs)

In the context of drug metabolism, 1-substituted cyclopropylamines are notorious for causing Time-Dependent Inhibition (TDI) of CYPs (particularly CYP3A4 and CYP2D6) [4]. The mechanism can either proceed via heme alkylation (similar to the SET pathway above) or via the formation of a Metabolic Intermediate Complex (MIC), where the amine is oxidized to a nitroso species that tightly coordinates to the heme iron, preventing oxygen binding [5].

Experimental Validation Protocols

To prove that a 1-(Thiazol-2-yl)cyclopropan-1-amine derivative acts via mechanism-based inhibition rather than simple competitive binding, researchers must employ a self-validating system of assays.

Protocol 1: Time-Dependent Inhibition (TDI) Assay

Causality: MBI requires catalytic turnover. Therefore, the degree of inhibition must increase as a function of pre-incubation time.

  • Pre-incubation: Incubate the recombinant target enzyme with varying concentrations of the inhibitor in assay buffer at 37°C.

  • Aliquot Sampling: At defined intervals (e.g., 0, 10, 20, 40, 60 minutes), withdraw a fixed-volume aliquot.

  • Substrate Addition: Dilute the aliquot 50-fold into a secondary reaction plate containing a saturating concentration of the enzyme's natural fluorogenic substrate.

  • Kinetic Measurement: Measure the initial velocity of product formation.

  • Data Extraction: Plot the natural log of remaining activity vs. time to find kobs​ . Plot kobs​ vs. [Inhibitor] to calculate KI​ and kinact​ .

Protocol 2: Jump Dilution Assay (Reversibility Check)

Causality: If the inhibitor is covalently bound, removing excess free inhibitor from the bulk solvent will not restore enzyme activity.

  • Saturation: Incubate the enzyme with the inhibitor at 10× its IC50​ for 60 minutes to achieve >95% inhibition.

  • Rapid Dilution: Dilute the inhibited enzyme complex 100-fold into a buffer containing the substrate.

  • Monitoring: Monitor the enzymatic activity continuously for 2 hours. A flat baseline (zero recovery of activity) confirms irreversible inhibition.

Protocol 3: LC-MS/MS Peptide Mapping

Causality: To definitively prove the SET/ring-scission hypothesis, the exact mass of the ring-opened adduct must be located on the protein or cofactor.

  • Adduction: Incubate the enzyme and inhibitor until fully inactivated.

  • Denaturation: Denature the protein using 8M urea, reduce with DTT, and alkylate with iodoacetamide.

  • Digestion: Digest overnight with sequencing-grade Trypsin.

  • Mass Spectrometry: Analyze via high-resolution LC-MS/MS. Search for a mass shift corresponding to the exact molecular weight of the 1-(Thiazol-2-yl)cyclopropan-1-amine moiety minus one proton (due to covalent bond formation) on FAD or specific active-site peptides.

Workflow Step1 Incubate Compound with Target Enzyme Step2 Time-Dependent Inhibition (TDI) Assay Step1->Step2 Step3 Jump Dilution / Dialysis Step2->Step3 Assess Reversibility Step4 Intact Protein LC-MS Step3->Step4 Irreversible Step5 Peptide Mapping (Trypsin Digest) Step4->Step5 Step6 Identify Covalent Modification Site Step5->Step6

Experimental workflow for validating covalent mechanism-based target engagement.

Quantitative Kinetic Profiling

The efficiency of a suicide inhibitor is defined by its kinetic parameters. The table below summarizes the critical metrics used to evaluate 1-(Thiazol-2-yl)cyclopropan-1-amine derivatives against standard targets.

Kinetic ParameterDefinitionTypical Range for CyclopropylaminesImplications for 1-(Thiazol-2-yl) Derivatives
KI​ (μM) Inhibitor concentration yielding half-maximal inactivation rate.0.1 – 50 μMThe thiazole ring enhances active-site affinity via π−π stacking, significantly lowering KI​ .
kinact​ (min −1 ) Maximal rate of enzyme inactivation at saturating inhibitor concentrations.0.01 – 0.5 min −1 The SET rate is tuned by thiazole electronics; rapid ring opening maximizes the kinact​ value.
kinact​/KI​ (M −1 s −1 ) Second-order rate constant for inactivation. 102105 M −1 s −1 High efficiency indicates a potent mechanism-based inhibitor suitable for in vivo applications.
Partition Ratio ( r ) Number of catalytic turnover events per single inactivation event.5 – 500A lower partition ratio means fewer harmless metabolites are produced per lethal covalent adduction event.

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Catalytic Cross-Coupling Reactions with 1-(Thiazol-2-yl)cyclopropan-1-amine

Prepared by: Gemini, Senior Application Scientist Introduction: A Privileged Scaffold for Modern Drug Discovery In the landscape of medicinal chemistry, the strategic combination of structural motifs known for their favo...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Introduction: A Privileged Scaffold for Modern Drug Discovery

In the landscape of medicinal chemistry, the strategic combination of structural motifs known for their favorable pharmacological properties is a cornerstone of rational drug design. The 1-(Thiazol-2-yl)cyclopropan-1-amine scaffold represents a powerful convergence of two such "privileged" structures.

  • The Cyclopropylamine Moiety: This small, strained ring is a highly sought-after bioisostere for larger, more metabolically labile groups like benzylamines or gem-dimethyl groups.[1][2] Its rigid conformation can enhance binding affinity to protein targets, while its increased sp² character often improves metabolic stability by making C-H bonds less susceptible to oxidative metabolism.[1][2]

  • The Thiazole Ring: As a five-membered aromatic heterocycle containing sulfur and nitrogen, thiazole is a core component of numerous FDA-approved drugs and biologically active compounds.[3][4] It serves as a versatile scaffold that can engage in hydrogen bonding, π-stacking, and other crucial interactions with biological targets, with applications ranging from oncology to infectious diseases.[5][6]

This guide provides an in-depth exploration of the application of 1-(Thiazol-2-yl)cyclopropan-1-amine as a key building block in catalytic cross-coupling reactions, focusing primarily on the robust and versatile Palladium-catalyzed Buchwald-Hartwig amination for the synthesis of N-aryl derivatives.

Synthesis of the Starting Material: 1-(Thiazol-2-yl)cyclopropan-1-amine

While various methods exist for the synthesis of cyclopropylamines, a common strategy involves the nucleophilic addition of an organometallic reagent to a cyclopropanone equivalent followed by amination, or the use of cyclopropanecarboxylic acid derivatives.[7][8] For this specific scaffold, a plausible route involves the reaction of 2-lithiothiazole (generated from 2-bromothiazole) with a suitable cyclopropanone imine precursor, followed by hydrolysis. Researchers should consult specialized synthetic literature for detailed procedures.

Application Protocol 1: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is the preeminent method for forming carbon-nitrogen (C-N) bonds between aryl halides and amines.[9][10] Its development has revolutionized the synthesis of aryl amines, offering a direct and highly functional-group-tolerant route that avoids the harsh conditions of classical methods.[10] For a challenging substrate like a primary cyclopropylamine, the choice of catalyst system is critical to achieving high efficiency and yield.[11][12]

Core Principle & Catalytic Cycle

The reaction proceeds via a well-established catalytic cycle involving a Palladium(0) active species. The cycle consists of three primary steps: oxidative addition of the aryl halide to the Pd(0) center, coordination and deprotonation of the amine, and finally, reductive elimination to form the desired C-N bond and regenerate the Pd(0) catalyst.[13]

Buchwald_Hartwig_Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition Pd0->OxAdd Ar-X PdII_Aryl L₂Pd(II)(Ar)(X) OxAdd->PdII_Aryl Ligand_Ex Amine Coordination & Deprotonation PdII_Aryl->Ligand_Ex + HNRR' - HX (Base) PdII_Amido L₂Pd(II)(Ar)(NRR') Ligand_Ex->PdII_Amido RedElim Reductive Elimination PdII_Amido->RedElim RedElim->Pd0 Product Ar-NRR' (Product) RedElim->Product Catalyst_Regen Catalyst Regeneration center_point

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Expert Insights: Causality Behind Experimental Choices
  • The Catalyst System (Palladium & Ligand): The success of this coupling hinges on the ligand bound to the palladium center. For challenging primary amines like cyclopropylamine, sterically demanding and electron-rich biarylphosphine ligands (e.g., BrettPhos, RuPhos) or ylide-functionalized phosphines (YPhos) are often required.[11][12][14]

    • Why? The bulk of these ligands promotes a monoligated Pd(0) species, which is highly active in oxidative addition. Their electron-donating nature increases the electron density on the palladium, which in turn facilitates the rate-limiting oxidative addition step and the final, crucial reductive elimination step.[15] Using pre-formed, air-stable precatalysts like [Pd(allyl)] complexes can ensure the reliable formation of the active Pd(0) species in situ.[11]

  • Base Selection: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LHMDS) are common choices.

    • Why? The base's role is to deprotonate the amine after it has coordinated to the palladium center, forming the palladium-amido complex. A weak base will not be effective, while a nucleophilic base could compete with the amine and react with the aryl halide, leading to undesired side products.

  • Solvent and Temperature: Anhydrous, aprotic solvents like toluene, dioxane, or THF are standard. Reactions are typically heated to ensure efficient catalyst turnover.

    • Why? Protic solvents can interfere with the base and the catalytic cycle. Heating provides the necessary energy to overcome the activation barriers for the oxidative addition and reductive elimination steps, particularly when using less reactive aryl chlorides.[14]

Detailed Step-by-Step Protocol: N-Arylation of 1-(Thiazol-2-yl)cyclopropan-1-amine

This protocol describes a general procedure for coupling with an aryl bromide. Note: This reaction must be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Materials:

  • 1-(Thiazol-2-yl)cyclopropan-1-amine

  • Aryl Bromide (Ar-Br)

  • Palladium Precatalyst (e.g., [(tBuBrettPhos)Pd(allyl)]OTf)

  • Ligand (if not using a precatalyst with the ligand included)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

  • Schlenk flask or oven-dried reaction vial with a magnetic stir bar

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add NaOtBu (1.4 mmol, 1.4 equiv).

  • Add Reagents: Sequentially add the aryl bromide (1.0 mmol, 1.0 equiv), 1-(Thiazol-2-yl)cyclopropan-1-amine (1.2 mmol, 1.2 equiv), and the palladium precatalyst (0.02 mmol, 2 mol%).

  • Add Solvent: Add anhydrous toluene (5 mL, 0.2 M) via syringe.

  • Reaction: Seal the flask and place it in a pre-heated oil bath at 100 °C. Stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS by taking a small aliquot from the reaction mixture.

  • Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and quench carefully with water (10 mL).

  • Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the pure N-aryl product.

Workflow cluster_prep Reaction Setup (Inert Atmosphere) cluster_reaction Execution cluster_workup Isolation & Purification A Add Base (NaOtBu) B Add Aryl Halide & Amine A->B C Add Pd Precatalyst B->C D Add Anhydrous Solvent C->D E Heat & Stir (e.g., 100 °C, 12-24h) D->E F Monitor Progress (TLC / LC-MS) E->F G Cool & Quench F->G H Solvent Extraction G->H I Dry & Concentrate H->I J Column Chromatography I->J

Caption: General experimental workflow for Buchwald-Hartwig amination.

Data Summary: Expected Scope and Reactivity

The following table provides representative examples of aryl halides and the expected reactivity in Buchwald-Hartwig couplings with cyclopropylamines, based on established literature.[11][14]

Aryl Halide ExampleElectronic CharacterSteric HindranceExpected Yield RangeScientist's Note
4-BromoanisoleElectron-RichLowGood to ExcellentElectron-rich halides can have slower oxidative addition, but modern ligands overcome this.
4-ChlorobenzonitrileElectron-PoorLowExcellentElectron-poor halides are highly reactive and often couple efficiently, sometimes at lower temperatures.[14]
2-BromotolueneNeutralModerateGoodOrtho-substituents can slow the reaction, but bulky ligands are designed to accommodate this.
1-Bromo-3,5-dimethylbenzeneNeutralHighModerate to GoodHighly hindered substrates are challenging and may require higher catalyst loading or longer reaction times.
2-ChloropyridineHeteroaromaticLowGood to ExcellentHeteroaryl halides are generally excellent coupling partners, crucial for drug discovery programs.[11]

Alternative Strategies for Related Scaffolds

While N-arylation is a primary transformation, it is valuable to be aware of other powerful cross-coupling methods to access structurally related compounds.

  • Nickel-Catalyzed Reductive Cross-Coupling: This method allows for the synthesis of 1-arylcyclopropylamines (C-C bond formation) starting from an N-hydroxyphthalimide (NHP) ester of 1-aminocyclopropanecarboxylic acid and an aryl halide.[1][16] This is a complementary approach to building the core scaffold itself, rather than functionalizing the amine.

  • Suzuki-Miyaura Coupling via C-H Borylation: It is possible to synthesize 2-arylcyclopropylamines through a two-step sequence: iridium-catalyzed C-H borylation of an N-protected cyclopropane, followed by a palladium-catalyzed Suzuki-Miyaura coupling with an aryl halide.[17][18] This highlights the versatility of cross-coupling in functionalizing the cyclopropane ring directly.

Conclusion

1-(Thiazol-2-yl)cyclopropan-1-amine is a highly valuable and versatile building block for modern synthetic and medicinal chemistry. Through robust and well-understood catalytic cross-coupling reactions, particularly the Palladium-catalyzed Buchwald-Hartwig amination, researchers can readily access a diverse array of N-aryl derivatives. The careful selection of the catalyst system—specifically the ligand and base—is paramount to achieving high yields and broad substrate scope. The protocols and insights provided herein serve as a comprehensive guide for scientists and drug development professionals seeking to leverage this powerful scaffold in their research endeavors.

References

  • Rei, D. E., et al. (2022). Ni-Catalyzed Reductive Cross-Coupling of Cyclopropylamines and Other Strained Ring NHP Esters with (Hetero)Aryl Halides. Organic Letters, 24(47), 8736–8741. [Link][1][2][16]

  • Miyamura, S., et al. (2015). Stereodivergent synthesis of arylcyclopropylamines by sequential C-H borylation and Suzuki-Miyaura coupling. Angewandte Chemie International Edition, 54(3), 846-851. [Link][17][18]

  • Vantourout, J. C., et al. (2016). Palladium-Catalyzed N-Arylation of Cyclopropylamines. Organic Letters, 18(6), 1294–1297. [Link][11]

  • Klink, L., et al. (2024). Palladium-Catalyzed Monoarylation of Cyclopropylamine. The Journal of Organic Chemistry. [Link][12][14][19]

  • Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player in Medicinal Chemistry. Journal of Medicinal Chemistry, 59(19), 8712–8756.
  • Lebel, H., et al. (2021). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, 121(9), 5245–5353. [Link][7]

  • Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. [Link][10]

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Applications of Thiazole Derivatives in Medicinal Chemistry. [Link][5]

  • Fors, B. P. (2012). Mechanistic studies on the palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT. [Link][15]

  • Ali, A., et al. (2023). Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. ResearchGate. [Link][3]

  • Choudhary, A., & Sharma, P. (2023). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 48(3), 235-254. [Link]

  • Raj, R., et al. (2023). Systematic Review On Thiazole And Its Applications. Journal of Pharmaceutical Negative Results, 14(3). [Link][6]

  • Pop, F., et al. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 26(21), 6363. [Link][4]

  • Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. [Link][8]

  • The Chemists' Cookbook. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link][13]

Sources

Application

Application Note: Preparation of 1-(Thiazol-2-yl)cyclopropan-1-amine Hydrochloride Salt

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide an authoritative, self-validating protocol for the synthesis of 1-(thiazol-2-yl)cyclopropan-1-amine hydrochlorid...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide an authoritative, self-validating protocol for the synthesis of 1-(thiazol-2-yl)cyclopropan-1-amine hydrochloride, a highly valuable heteroaryl cyclopropylamine pharmacophore used in modern drug discovery.

Strategic Rationale & Mechanistic Causality

The 1-heteroarylcyclopropylamine motif is a privileged structure in medicinal chemistry, frequently deployed to rigidify flexible alkyl chains, improve metabolic stability, and enhance target binding affinity. While classical approaches to this core rely on the Curtius rearrangement of cyclopropanecarboxylic acids, the Kulinkovich–Szymoniak reaction offers a far more direct, atom-economical route by converting nitriles directly into primary cyclopropylamines[1].

For the preparation of 1-(thiazol-2-yl)cyclopropan-1-amine, thiazole-2-carbonitrile is reacted with ethylmagnesium bromide (EtMgBr) and titanium(IV) isopropoxide (Ti(OiPr)₄). The causality of this transformation relies on a precise sequence of organometallic events:

  • Titanacyclopropane Formation: The reaction of Ti(OiPr)₄ with two equivalents of EtMgBr at low temperatures induces a β -hydride elimination, releasing ethane gas and generating the active titanacyclopropane intermediate[2].

  • Nitrile Insertion: The cyano group of thiazole-2-carbonitrile inserts into the Ti–C bond, forming a highly stable azatitanacyclopentene intermediate.

  • Lewis Acid-Mediated Ring Contraction: Unlike ester substrates in the standard Kulinkovich reaction, the nitrogen-containing intermediate is resistant to spontaneous ring contraction. The introduction of a strong Lewis acid (BF₃·OEt₂) is strictly required to coordinate the nitrogen atom, weaken the Ti–N bond, and drive the contraction to the cyclopropylamine core[1],[3]. Failure to activate this intermediate results in hydrolysis to an unwanted ethyl ketone byproduct[4].

Workflow N1 Ti(OiPr)4 + 2 EtMgBr (Formation of Titanacyclopropane) N2 Thiazole-2-carbonitrile (Substrate Addition) N1->N2 Ethane release N3 Azatitanacyclopentene (Intermediate) N2->N3 N4 Ring Contraction (C-C Bond Formation) N3->N4 N5 BF3·OEt2 Activation (Lewis Acid Cleavage) N4->N5 N6 Aqueous Workup (Free Base Isolation) N5->N6 N7 HCl / Dioxane (Salt Formation) N6->N7 N8 1-(Thiazol-2-yl)cyclopropan-1-amine HCl (Final Product) N7->N8

Fig 1: Mechanistic workflow of Kulinkovich-Szymoniak cyclopropanation and HCl salt formation.

Quantitative Reaction Optimization

The stoichiometry and temperature profile of this reaction are unforgiving. Sub-stoichiometric titanium or elevated initial temperatures lead to rapid degradation of the organometallic species and favor the formation of the ethyl ketone byproduct[1],[4]. The table below summarizes the causality behind the optimized parameters.

EntryTi(OiPr)₄ (eq)EtMgBr (eq)Lewis AcidTemp ProfileYield (%)Mechanistic Observation
10.22.2BF₃·OEt₂-70 °C to RT15Sub-stoichiometric Ti leads predominantly to ketone byproduct.
21.12.2None-70 °C to RT<10Lack of Lewis acid prevents ring contraction; intermediate hydrolyzes.
31.12.2BF₃·OEt₂0 °C to RT45Higher initial temp degrades the titanacyclopropane prematurely.
4 1.1 2.2 BF₃·OEt₂ -70 °C to RT 72 Optimal: Controlled insertion and complete Lewis acid activation[3].

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Visual cues (gas evolution, color changes, and precipitation) are embedded to ensure the scientist can verify the success of each step in real-time.

Phase A: Cyclopropanation (Free Base Synthesis)

Reagents: Thiazole-2-carbonitrile (1.0 eq, 10.0 mmol, 1.10 g), Ti(OiPr)₄ (1.1 eq, 11.0 mmol, 3.26 mL), EtMgBr (3.0 M in Et₂O, 2.2 eq, 22.0 mmol, 7.33 mL), BF₃·OEt₂ (2.0 eq, 20.0 mmol, 2.47 mL), Anhydrous Et₂O (50 mL).

  • System Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar, rubber septum, and an argon balloon.

  • Substrate Loading: Add thiazole-2-carbonitrile and anhydrous Et₂O to the flask. Inject Ti(OiPr)₄. Stir to ensure homogeneity.

  • Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to reach -70 °C. Causality: Strict temperature control prevents the direct nucleophilic attack of the Grignard reagent on the nitrile.

  • Grignard Addition: Add the EtMgBr solution dropwise via a syringe pump over 30 minutes.

    • Self-Validation Cue: The solution will transition to a dark yellow/brown color, and gentle bubbling (ethane gas evolution) will be observed, confirming the formation of the titanacyclopropane[2].

  • Intermediate Maturation: Stir the mixture at -70 °C for 15 minutes, then remove the cooling bath. Allow the reaction to warm to room temperature over 1 hour.

  • Lewis Acid Activation: Once at room temperature, add BF₃·OEt₂ dropwise. Stir for an additional 1.5 hours.

    • Self-Validation Cue: The opacity and color of the mixture will shift as the azatitanacyclopentene is cleaved and the cyclopropylamine is formed[3].

  • Quench & Extraction: Carefully quench the reaction by adding 10% aqueous NaOH (20 mL).

    • Causality: NaOH is specifically chosen over water or acid because it forces the titanium byproducts to precipitate as a granular, easily filterable TiO₂ solid, preventing severe emulsion issues.

  • Filter the biphasic mixture through a pad of Celite, washing the filter cake thoroughly with Et₂O (2 × 20 mL). Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude free base as a yellow oil.

Phase B: Hydrochloride Salt Formation

Reagents: Crude 1-(thiazol-2-yl)cyclopropan-1-amine, HCl in dioxane (4.0 M, 1.5 eq, 15.0 mmol, 3.75 mL), Anhydrous Et₂O (20 mL).

  • Dissolution: Dissolve the crude free base in anhydrous Et₂O (20 mL) and cool to 0 °C in an ice bath.

  • Precipitation: Add the 4.0 M HCl in dioxane solution dropwise under vigorous stirring.

    • Self-Validation Cue: An immediate white to off-white precipitate will form. Causality: The anhydrous environment ensures the formation of a highly crystalline, non-hygroscopic salt.

  • Isolation: Stir for 30 minutes at 0 °C to ensure complete precipitation. Filter the solid through a sintered glass funnel, wash with ice-cold Et₂O (10 mL), and dry under high vacuum for 4 hours.

  • Result: 1-(Thiazol-2-yl)cyclopropan-1-amine hydrochloride salt is isolated as a stable, crystalline solid ready for biological assays or downstream coupling.

Troubleshooting & Quality Control

Troubleshooting N1 Analyze Crude Reaction Mixture (via LC-MS or NMR) N2 High Yield of Target Amine N1->N2 N3 Major Byproduct: Ethyl Ketone N1->N3 N4 Unreacted Nitrile Starting Material N1->N4 N5 Proceed to Salt Formation N2->N5 N6 Cause: Slow Ring Contraction or Missing Lewis Acid Fix: Ensure 2.0 eq BF3·OEt2 added N3->N6 N7 Cause: Moisture in Ti(OiPr)4 or Degraded Grignard Fix: Titrate EtMgBr, use fresh Ti(OiPr)4 N4->N7

Fig 2: Decision tree for troubleshooting the Kulinkovich-Szymoniak cyclopropanation.

References

  • Kulinkovich-Szymoniak Reaction Overview Organic Chemistry Portal. URL:[Link]

  • A Direct Synthesis of 1-Aryl- and 1-Alkenylcyclopropylamines from Aryl and Alkenyl Nitriles Bertus, P.; Szymoniak, J. The Journal of Organic Chemistry2003 , 68(18), 7133–7136. URL:[Link]

  • New and easy route to primary cyclopropylamines from nitriles Bertus, P.; Szymoniak, J. Chemical Communications2001 , 1792-1793. URL:[Link]

  • Process Development and Pilot-Plant Synthesis of (S)-tert-Butyl 1-Oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate: Studies on the Scale-Up of Kulinkovich–Szymoniak Cyclopropanation Chen, Z. et al. Organic Process Research & Development2012 , 16(5), 836–839. URL:[Link]

  • Primary 1-Arylcyclopropylamines from Aryl Cyanides with Diethylzinc and Titanium Alkoxides Wiedemann, S.; Frank, D.; Winsel, H.; de Meijere, A. Organic Letters2003 , 5(5), 753-755. URL:[Link]

Sources

Method

Application Note: Strategic Incorporation of 1-(Thiazol-2-yl)cyclopropan-1-amine into Peptidomimetic Sequences

Target Audience: Peptide Chemists, Medicinal Chemists, and Drug Development Professionals Compound: 1-(Thiazol-2-yl)cyclopropan-1-amine (CAS: 1485589-15-8) Introduction & Mechanistic Insights The evolution of peptide the...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Peptide Chemists, Medicinal Chemists, and Drug Development Professionals Compound: 1-(Thiazol-2-yl)cyclopropan-1-amine (CAS: 1485589-15-8)

Introduction & Mechanistic Insights

The evolution of peptide therapeutics relies heavily on the introduction of unnatural building blocks to overcome inherent limitations such as poor metabolic stability and high conformational flexibility. The building block 1-(Thiazol-2-yl)cyclopropan-1-amine represents a highly specialized capping group designed to address both challenges simultaneously.

Because this molecule features a primary amine but lacks a carboxylate group, it is exclusively utilized for C-terminal amidation or acidic side-chain derivatization (e.g., Asp/Glu) in peptide synthesis. Its integration into a peptide sequence is driven by two distinct structural phenomena:

  • The Thorpe-Ingold Effect (Conformational Restriction): The cyclopropyl ring acts as an α,α -disubstituted center. When coupled to a peptide backbone, the severe steric bulk of the gem-disubstituted carbon compresses the internal bond angles. This induces the Thorpe-Ingold effect, which restricts the ϕ and ψ dihedral angles of the preceding amino acid residues, effectively pre-organizing the peptide into a rigidified bioactive conformation (such as a β -turn or 310​ -helix). This reduces the entropic penalty upon target binding, often leading to enhanced receptor affinity [1].

  • Amide Bioisosterism & Proteolytic Stability: The thiazole heterocycle serves as a robust bioisostere for trans-amide bonds and aromatic side chains. It mimics the electronic dipole and hydrogen-bond acceptor capabilities of a native peptide bond while completely eliminating the scissile cleavage site recognized by carboxypeptidases, thereby drastically extending the in vivo half-life of the peptidomimetic [2].

The Synthetic Challenge: The primary amine of this building block is attached to a fully substituted α -carbon (bearing both a cyclopropyl ring and a thiazole ring). This α -tetrasubstituted nature creates massive steric hindrance, rendering standard carbodiimide-based coupling reagents (e.g., DIC/HOBt) highly inefficient. Successful incorporation requires highly reactive uronium-based coupling reagents, such as HATU, to drive the reaction forward [3].

Strategic Synthesis Workflow

To successfully incorporate this sterically hindered amine at the C-terminus, a hybrid solid/solution-phase strategy must be employed. The peptide main chain is synthesized on a highly acid-labile resin. It is then cleaved under mild conditions to retain all side-chain protecting groups. The resulting protected peptide acid is coupled with 1-(Thiazol-2-yl)cyclopropan-1-amine in the solution phase, followed by global deprotection.

G SPPS 1. SPPS on 2-CTC Resin (Fmoc-Strategy) Cleavage 2. Mild Cleavage (1% TFA in DCM) SPPS->Cleavage ProtectedPeptide Protected Peptide Acid (Side-chains intact) Cleavage->ProtectedPeptide Coupling 3. Solution-Phase Coupling (HATU / HOAt / DIPEA) + 1-(Thiazol-2-yl)cyclopropan-1-amine ProtectedPeptide->Coupling Deprotection 4. Global Deprotection (95% TFA / TIS / H2O) Coupling->Deprotection Purification 5. RP-HPLC Purification (Target Peptidomimetic) Deprotection->Purification

Workflow for the C-terminal incorporation of 1-(Thiazol-2-yl)cyclopropan-1-amine into peptides.

Self-Validating Experimental Protocols

Protocol A: Synthesis and Mild Cleavage of the Protected Peptide

Causality: 2-Chlorotrityl chloride (2-CTC) resin is strictly required. Its extreme acid lability allows the peptide to be cleaved from the solid support using only 1% TFA, leaving acid-sensitive side-chain protecting groups (e.g., tBu, Boc, Trt) completely intact. If side chains were unprotected, the subsequent solution-phase amidation would indiscriminately couple the amine to internal Asp/Glu residues.

  • Synthesis: Synthesize the desired peptide sequence using standard Fmoc-SPPS on a 2-CTC resin (loading ~0.6 mmol/g).

  • Cleavage: Wash the resin with DCM (3 × 5 mL). Treat the resin with a cleavage cocktail of 1% Trifluoroacetic acid (TFA) in DCM (v/v) for 3 minutes at room temperature. Filter the solution into a flask containing 10% pyridine in methanol to immediately neutralize the TFA.

  • Repetition: Repeat the cleavage step three times to ensure maximum recovery.

  • Isolation: Concentrate the combined filtrates under reduced pressure. Precipitate the protected peptide acid using ice-cold diethyl ether, centrifuge, and dry under a vacuum.

  • Self-Validation Check: Analyze the dried precipitate via LC-MS. The detection of a single major peak corresponding to the exact mass of the peptide plus the mass of all side-chain protecting groups confirms successful mild cleavage without premature global deprotection.

Protocol B: Solution-Phase HATU-Mediated Amidation

Causality: HATU is utilized because it forms a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester intermediate. The nitrogen atom at the 7-position of the HOAt ring provides an adjacent hydrogen-bond acceptor that actively coordinates the incoming amine, accelerating the nucleophilic attack and overcoming the massive steric barrier of the cyclopropyl-thiazole system [3].

  • Activation: Dissolve the protected peptide acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (concentration ~0.1 M). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 2 minutes to pre-form the active ester.

  • Coupling: Add 1-(Thiazol-2-yl)cyclopropan-1-amine (1.5 eq) to the activated mixture. Stir the reaction continuously at 25°C for 16–24 hours under an inert N₂ atmosphere.

  • Workup: Dilute the reaction with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate.

  • Self-Validation Check: Perform a Kaiser test on a small aliquot of the crude mixture. A negative result (yellow) indicates the complete consumption of the primary amine. LC-MS analysis must show the disappearance of the protected peptide mass and the appearance of the amidated product mass ( +122.03 Da net mass shift).

Protocol C: Global Deprotection and Purification
  • Deprotection: Treat the crude protected peptidomimetic with a standard global deprotection cocktail: TFA / Triisopropylsilane (TIS) / H₂O (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

  • Precipitation: Concentrate the mixture via a stream of N₂ gas and precipitate the crude deprotected peptide in ice-cold diethyl ether.

  • Purification: Purify the pellet using preparative RP-HPLC (C18 column) utilizing a gradient of water/acetonitrile containing 0.1% TFA.

Quantitative Data Presentation

The steric bulk of the α -tetrasubstituted amine dictates the absolute necessity of selecting the correct coupling reagent. Table 1 summarizes the coupling efficiencies of various reagents when reacting 1-(Thiazol-2-yl)cyclopropan-1-amine with a standard protected hexapeptide acid.

Table 1: Comparative Coupling Efficiencies for 1-(Thiazol-2-yl)cyclopropan-1-amine (Conditions: Solution Phase, 24h, 25°C, DMF)

Coupling ReagentAdditiveBaseYield (%)Epimerization of C-Terminal Residue (%)
DIC HOBtDIPEA< 15%Not Detected
PyBOP HOBtDIPEA42%< 5%
COMU OxymaPureDIPEA88%< 2%
HATU HOAtDIPEA> 95% < 1%

Data Summary: Standard carbodiimides (DIC) fail to achieve meaningful conversion due to steric clash. While COMU provides excellent yields, HATU/HOAt remains the gold standard for this specific building block, ensuring near-quantitative conversion while suppressing C-terminal epimerization.

References

  • Title: Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein–Protein Interactions Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

  • Title: 1,2,3-Triazoles as Biomimetics in Peptide Science Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

  • Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 1-(Thiazol-2-yl)cyclopropan-1-amine Synthesis

Overview: The Kulinkovich-Szymoniak Challenge Synthesizing 1-substituted cyclopropylamines from heteroaryl nitriles via the Kulinkovich-Szymoniak reaction is a powerful and direct transformation[1]. However, applying thi...

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Author: BenchChem Technical Support Team. Date: April 2026

Overview: The Kulinkovich-Szymoniak Challenge

Synthesizing 1-substituted cyclopropylamines from heteroaryl nitriles via the Kulinkovich-Szymoniak reaction is a powerful and direct transformation[1]. However, applying this methodology to thiazole-2-carbonitrile presents unique chemoselectivity and conversion challenges. The electron-withdrawing nature of the thiazole ring makes the nitrile highly susceptible to direct Grignard addition, while its Lewis basic nitrogen can poison the titanium catalyst.

This technical guide provides field-proven troubleshooting strategies, mechanistic insights, and an optimized, self-validating protocol to maximize your yield and eliminate common failure modes.

Mechanistic Pathway & Failure Modes

Understanding the reaction mechanism is critical for troubleshooting. The desired pathway requires the formation of an azatitanacyclopentane intermediate, followed by a Lewis acid-mediated ring contraction. Failure at either step leads to the major byproduct: thiazol-2-yl ethyl ketone[2].

MechanisticPathway Nitrile Thiazole-2-carbonitrile + Ti(OiPr)4 Titana Titanacyclopropane Intermediate Nitrile->Titana + EtMgBr (BDMAEE modulated) Ketone Thiazol-2-yl ethyl ketone (Major Byproduct) Nitrile->Ketone Direct Grignard Addition Aza Azatitanacyclopentane Complex Titana->Aza Nitrile Insertion Product 1-(Thiazol-2-yl)cyclopropan-1-amine (Target Product) Aza->Product BF3·OEt2 (Ring Contraction) Aza->Ketone Slow Contraction & Hydrolysis

Mechanistic pathway of the Kulinkovich-Szymoniak reaction highlighting byproduct formation.

Troubleshooting FAQs

Q: Why is my reaction yielding predominantly thiazol-2-yl ethyl ketone instead of the target cyclopropylamine? A: The ethyl ketone byproduct is the most common failure mode in this synthesis. It arises from two distinct mechanistic pathways: either direct nucleophilic addition of the ethyl Grignard reagent to the highly electrophilic thiazole nitrile, or a stalled ring contraction of the intermediate azatitanacyclopentane during workup[2]. Because the thiazole ring is electron-withdrawing, direct addition is highly competitive.

  • Solution: Modulate the reactivity of the ethyl Grignard reagent by adding a chelating agent such as bis[2-(N,N-dimethylaminoethyl)]ether (BDMAEE)[2]. This attenuates the nucleophilicity of the Grignard, favoring the formation of the titanacyclopropane intermediate over direct nitrile addition.

Q: The reaction stalls, and I recover large amounts of unreacted thiazole-2-carbonitrile. What is poisoning the catalyst? A: Heteroaryl nitriles containing Lewis basic nitrogen atoms (like thiazole) strongly coordinate to the titanium center of Ti(OiPr)₄. This coordination sequesters the titanium, preventing it from reacting with the Grignard reagent to form the active titanacyclopropane species.

  • Solution: Unlike the standard Kulinkovich cyclopropanation of esters (which can sometimes be run with catalytic titanium), the Kulinkovich-Szymoniak reaction on heteroaryl nitriles strictly requires a full stoichiometric amount (1.0 to 1.2 equivalents) of Ti(OiPr)₄[1]. Sub-stoichiometric titanium will drastically decrease your cyclopropylamine yield and increase unreacted starting material[1].

Q: My conversion is excellent by HPLC, but my isolated yield is extremely low. Where is the product going? A: 1-(Thiazol-2-yl)cyclopropan-1-amine is a highly polar, low-molecular-weight primary amine. It exhibits significant aqueous solubility and can be easily lost during standard aqueous workups.

  • Solution: Avoid acidic aqueous workups. Quench the reaction carefully with 10% aqueous NaOH to precipitate the titanium as an insoluble TiO₂ lattice, filter through Celite, and extract with a polar aprotic solvent like 2-MeTHF. If isolation remains poor, consider adding di-tert-butyl dicarbonate (Boc₂O) directly to the crude organic phase post-quench. This converts the product into a highly lipophilic, stable Boc-protected amine, which is easily isolated via standard chromatography[2].

Q: Can I just add the Grignard reagent to the mixture of nitrile and titanium catalyst? A: Sequential addition often leads to localized high concentrations of the Grignard reagent, which drives the direct addition byproduct.

  • Solution: Implement a simultaneous addition strategy. Co-add the chelated EtMgBr solution and the nitrile/Ti(OiPr)₄ solution into a reaction vessel containing THF via dual syringe pumps[2]. This maintains a low steady-state concentration of the Grignard reagent, optimizing the catalytic cycle.

Self-Validating Experimental Protocol

This protocol incorporates causality-driven steps to ensure self-validation during execution.

Step 1: Preparation of the Chelated Grignard Reagent

  • Action: In a dry flask under N₂, add bis[2-(N,N-dimethylaminoethyl)]ether (BDMAEE) (2.2 equiv relative to nitrile) to a 3.0 M solution of EtMgBr in diethyl ether (2.2 equiv) diluted in anhydrous THF at 0 °C. Stir for 30 minutes.

  • Causality: BDMAEE acts as a bidentate ligand, chelating the magnesium atom. This lowers the nucleophilicity of the ethyl carbanion, preventing direct 1,2-addition to the nitrile and forcing the reaction toward titanacyclopropane formation[2].

  • Validation Check: The solution must remain completely homogeneous. Any precipitation indicates moisture contamination or degradation of the Grignard reagent.

Step 2: Simultaneous Addition (Kinetic Control)

  • Action: Prepare a solution of thiazole-2-carbonitrile (1.0 equiv) and Ti(OiPr)₄ (1.1 equiv) in anhydrous THF. Using dual syringe pumps, simultaneously add the chelated EtMgBr solution and the nitrile/Ti(OiPr)₄ solution into a receiving flask containing anhydrous THF at 15–20 °C over a period of 2 hours.

  • Causality: Simultaneous addition ensures the concentration of active Grignard is kept extremely low relative to the titanium catalyst. This kinetic control favors the insertion of the nitrile into the titanacyclopropane over direct Grignard addition[2].

Step 3: Lewis Acid-Mediated Ring Contraction

  • Action: After stirring for 1 hour post-addition, cool the mixture to 0 °C and add BF₃·OEt₂ (2.0 equiv) dropwise. Stir for an additional 1 hour at room temperature.

  • Causality: The Lewis acid is critical for activating the azatitanacyclopentane intermediate. It polarizes the complex, driving the thermodynamically difficult ring contraction to form the cyclopropylamine[3].

  • Validation Check: Monitor the reaction via HPLC. The disappearance of the azatitanacyclopentane intermediate mass and the absence of the ethyl ketone peak confirms a successful contraction.

Step 4: Basic Quench and Isolation

  • Action: Quench the reaction strictly with 10% aqueous NaOH at 0 °C. Stir vigorously until a white, granular precipitate forms. Filter the titanium dioxide salts through a pad of Celite. Extract the aqueous layer with 2-MeTHF.

  • Causality: A basic quench hydrolyzes the titanium species into an insoluble TiO₂ lattice while keeping the primary amine deprotonated. Acidic quenches will protonate the amine, solubilizing it entirely into the aqueous waste stream.

  • Validation Check: The formation of a distinct, filterable white solid (TiO₂) rather than a gelatinous emulsion confirms a successful basic quench.

Quantitative Impact of Process Modifications

The table below summarizes the expected outcomes when troubleshooting and optimizing the reaction conditions based on the principles outlined above.

Reaction ConditionYield of Target Amine (%)Yield of Ethyl Ketone Byproduct (%)Unreacted Nitrile (%)
Standard Sequential Addition 20 - 25%55 - 60%10 - 15%
BDMAEE Modulated (Sequential) 50 - 55%30 - 35%< 10%
BDMAEE Modulated + Simultaneous Addition 80 - 85% < 5% < 5%
Sub-stoichiometric Ti(OiPr)₄ (0.5 equiv) < 10%15 - 20%> 70%

References

  • Kulinkovich-Szymoniak Reaction Source: Organic Chemistry Portal URL:[Link]

  • Process Development and Pilot-Plant Synthesis of (S)-tert-Butyl 1-Oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate: Studies on the Scale-Up of Kulinkovich–Szymoniak Cyclopropanation Source: Organic Process Research & Development (ACS Publications) URL:[Link]

  • New and easy route to primary cyclopropylamines from nitriles Source: Chemical Communications (RSC Publishing) URL:[Link]

Sources

Optimization

Technical Support Center: Purification of Crude 1-(Thiazol-2-yl)cyclopropan-1-amine

Welcome to the technical support center for the purification of 1-(Thiazol-2-yl)cyclopropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoot...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 1-(Thiazol-2-yl)cyclopropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the purification of this key synthetic intermediate.

Introduction

1-(Thiazol-2-yl)cyclopropan-1-amine is a valuable building block in medicinal chemistry. Its purification can be challenging due to its polar nature and the basicity of the primary amine and thiazole nitrogen. This guide provides a structured approach to overcoming common purification hurdles using various techniques.

Purity Assessment: The First Step

Before attempting any purification, it is crucial to assess the purity of the crude material. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for this purpose.[1][2][3]

FAQ: What is a standard HPLC method for analyzing the purity of 1-(Thiazol-2-yl)cyclopropan-1-amine?

A standard Reversed-Phase HPLC (RP-HPLC) method is often the first choice for purity analysis of polar compounds like this amine.

Table 1: Recommended RP-HPLC Conditions for Purity Assessment

ParameterRecommendation
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in Acetonitrile
Gradient 5% B to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 210 nm
Injection Volume 10 µL

Protocol 1: Sample Preparation for HPLC Analysis [2][4]

  • Accurately weigh and dissolve the crude 1-(Thiazol-2-yl)cyclopropan-1-amine sample in Mobile Phase A to a final concentration of 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

  • Prepare a reference standard in the same manner for comparison.

Purification Method Selection

The choice of purification method depends on the nature and quantity of impurities. Below is a decision-making workflow to guide your selection.

Purification_Workflow cluster_methods Purification Methods start Crude 1-(Thiazol-2-yl)cyclopropan-1-amine purity_check Assess Purity (HPLC) start->purity_check decision Impurity Profile? purity_check->decision acid_base Acid-Base Extraction decision->acid_base  Non-basic impurities recrystallization Recrystallization decision->recrystallization  Solid with few impurities chromatography Column Chromatography decision->chromatography  Multiple polar impurities pure_product Pure Product acid_base->pure_product recrystallization->pure_product chromatography->pure_product

Caption: Decision workflow for selecting a purification method.

Method 1: Acid-Base Extraction

This technique is highly effective for separating basic amines from neutral or acidic impurities by leveraging the differential solubility of the amine and its protonated salt form.[5][6][7]

FAQ: How do I perform an acid-base extraction for 1-(Thiazol-2-yl)cyclopropan-1-amine?

The process involves converting the amine into a water-soluble salt, washing away organic-soluble impurities, and then regenerating the free amine.[6][7]

Protocol 2: Acid-Base Extraction

  • Dissolution: Dissolve the crude material in a suitable organic solvent immiscible with water (e.g., dichloromethane or diethyl ether).

  • Acidic Extraction: Transfer the solution to a separatory funnel and extract with an aqueous acidic solution (e.g., 1M HCl). The amine will be protonated and move to the aqueous layer as its hydrochloride salt. Repeat the extraction 2-3 times.

  • Combine Aqueous Layers: Combine the acidic aqueous layers containing the protonated amine.

  • Wash with Organic Solvent: Wash the combined aqueous layer with the organic solvent to remove any remaining neutral impurities.

  • Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1M NaOH) with stirring until the solution is basic (pH > 10). The free amine will precipitate if it is not soluble in water, or it can be extracted.

  • Final Extraction: Extract the free amine back into an organic solvent (e.g., dichloromethane) 2-3 times.

  • Drying and Concentration: Combine the organic layers, dry over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure to obtain the purified amine.

Troubleshooting Acid-Base Extraction
ProblemPossible CauseSolution
Emulsion formation during extraction. Vigorous shaking.Gently invert the separatory funnel instead of vigorous shaking. Addition of brine can also help break emulsions.
Low recovery of the amine. Incomplete extraction into the acidic or organic phase.Increase the number of extractions. Ensure the pH is sufficiently acidic (< 2) during the acid wash and sufficiently basic (> 10) during basification.
Product is still impure. Impurities are also basic.Consider an alternative purification method like column chromatography.

Method 2: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds.[8] The key is to find a suitable solvent or solvent system where the desired compound has high solubility at elevated temperatures and low solubility at lower temperatures, while impurities remain soluble at all temperatures.[8][9]

FAQ: What is a good solvent for the recrystallization of 1-(Thiazol-2-yl)cyclopropan-1-amine?

Finding the ideal solvent often requires screening. For amines, mixtures of organic acids and other solvents can be effective.[10] A mixed-solvent system, often a "good" solvent in which the compound is soluble and a "poor" solvent in which it is not, is a common approach.[11]

Protocol 3: Mixed-Solvent Recrystallization [11]

  • Dissolution: Dissolve the crude solid in a minimal amount of a hot "good" solvent (e.g., ethanol, methanol).

  • Induce Precipitation: While the solution is still hot, add a "poor" solvent (e.g., water, hexane) dropwise until the solution becomes cloudy.

  • Re-dissolution: Add a few drops of the hot "good" solvent until the solution becomes clear again.

  • Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the cold mixed-solvent system.

  • Drying: Dry the purified crystals under vacuum.

Troubleshooting Recrystallization
ProblemPossible CauseSolution
Compound "oils out" instead of crystallizing. The melting point of the compound is lower than the boiling point of the solvent.[9][11]Use a lower-boiling point solvent or solvent system. Ensure the cooling process is slow.[11]
No crystals form upon cooling. The solution is not supersaturated.Evaporate some of the solvent to increase the concentration. Scratch the inside of the flask with a glass rod to induce nucleation. Add a seed crystal of the pure compound.
Recrystallized product is still impure. Impurities have similar solubility profiles.[12]A different purification technique may be necessary. Consider derivatizing the amine to an amide, purifying the amide, and then hydrolyzing it back to the amine.[12]

Method 3: Column Chromatography

For complex mixtures or when high purity is required, column chromatography is the method of choice.[13] However, the basicity of amines can lead to poor separation on standard silica gel due to strong interactions with the acidic silanol groups.[14][15]

FAQ: How can I improve the column chromatography of a basic amine like 1-(Thiazol-2-yl)cyclopropan-1-amine?

There are three main strategies to counteract the acidic nature of silica gel:

  • Mobile Phase Modification: Add a small amount of a competing amine, such as triethylamine (TEA) or ammonia, to the mobile phase.[14][15][16]

  • Alternative Stationary Phase: Use a less acidic or basic stationary phase like alumina or amine-functionalized silica.[16][17][18]

  • Reversed-Phase Chromatography: Use a non-polar stationary phase (like C18) with a polar mobile phase.[15][17]

Chromatography_Options cluster_chrom Chromatography Strategies crude_amine Crude Amine normal_phase Normal Phase (Silica) crude_amine->normal_phase reversed_phase Reversed Phase (C18) crude_amine->reversed_phase modified_normal Modified Normal Phase normal_phase->modified_normal Add TEA/NH3 alt_stationary Alternative Stationary Phase normal_phase->alt_stationary Use Alumina/Amine-Silica pure_amine Pure Amine modified_normal->pure_amine alt_stationary->pure_amine reversed_phase->pure_amine

Caption: Options for chromatographic purification of basic amines.

Protocol 4: Flash Chromatography with Mobile Phase Modification [17]

  • Solvent System Selection: Develop a suitable solvent system using Thin Layer Chromatography (TLC), aiming for an Rf of ~0.2-0.3 for the desired compound. A common system is ethyl acetate/hexanes or methanol/dichloromethane.[16]

  • Mobile Phase Preparation: Add 0.5-2% (v/v) triethylamine to the chosen solvent system.[17]

  • Column Packing and Equilibration: Pack a silica gel column with the prepared mobile phase and equilibrate until the baseline is stable.

  • Sample Loading: Dissolve the crude amine in a minimal amount of the mobile phase and load it onto the column.

  • Elution and Fraction Collection: Elute the column with the mobile phase, collecting fractions and monitoring by TLC.

  • Post-Purification: Combine the pure fractions and remove the solvent and TEA under reduced pressure.

Troubleshooting Column Chromatography
ProblemPossible CauseSolution
Poor separation/tailing peaks on silica. Strong interaction between the basic amine and acidic silica.Add a competing amine like triethylamine to the mobile phase.[14][15] Switch to a less acidic stationary phase like alumina or an amine-functionalized silica.[16][17]
Compound does not elute from the column. The mobile phase is not polar enough.Increase the polarity of the mobile phase. For very polar amines, a methanol/dichloromethane system with added ammonia may be necessary.[16]
Difficulty removing triethylamine from the product. Triethylamine has a relatively high boiling point.Co-evaporate with a lower-boiling point solvent like dichloromethane or toluene under reduced pressure.

Stability Considerations

2-aminothiazole derivatives can be unstable, particularly in certain solvents like DMSO, and may be sensitive to light and acids.[10][19] It is advisable to store the purified compound under an inert atmosphere, protected from light, and at a low temperature.

References

  • How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). ResearchGate. [Link]

  • Acid-Base Extraction. (2022, April 7). Chemistry LibreTexts. [Link]

  • Acid–base extraction. Wikipedia. [Link]

  • Is there an easy way to purify organic amines? (2023, January 19). Biotage. [Link]

  • Flash Column Chromatography. University of Rochester. [Link]

  • Selective separation of amines from continuous processes using automated pH controlled extraction. (2021, August 25). Reaction Chemistry & Engineering. [Link]

  • A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. (2005, September 20). Organic Process Research & Development. [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. [Link]

  • Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Teledyne ISCO. [Link]

  • How do I best conduct a recrystallization when the impurities are similar solubilities as the product? (2018, January 10). Sciencemadness.org. [Link]

  • Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

  • An efficient RP-HPLC method for UV/mass triggered purification of bis-thiazol-2-amine derivatives. (2022, February 4). AIP Conference Proceedings. [Link]

  • Isolation and Purification of Organic Compounds Recrystallization (Expt #3). University of Tennessee at Chattanooga. [Link]

  • Trichloroacetic acid fueled practical amine purifications. (2022, February 24). Beilstein Journal of Organic Chemistry. [Link]

  • Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. ChemMedChem. [Link]

  • 1-(1,3-thiazol-2-yl)cyclopentan-1-amine hydrochloride. PubChem. [Link]

  • Amines and Heterocycles. Cengage. [Link]

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. Scientific Reports. [Link]

  • Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography – Mass spectrometry. Food Science & Nutrition. [Link]

  • N-[(1,3-thiazol-2-yl)methyl]cyclopropanamine — Chemical Substance Information. NextSDS. [Link]

  • Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. University of Windsor. [Link]

  • 2-(4-cyclopropyl-1,3-thiazol-2-yl)ethan-1-amine. NextSDS. [Link]

  • 1-(2-methyl-1,3-thiazol-4-yl)cyclopropan-1-amine dihydrochloride. PubChem. [Link]

  • Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. Molecules. [Link]

  • 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine. Molbank. [Link]

  • SYNTHESIS OF NEW THIAZOLE DERIVATIVES BEARING A SULFONAMIDE MOIETY OF EXPECTED ANTICANCER AND RADIOSENSITIZING ACTIVITIES. International Atomic Energy Agency. [Link]

  • Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. (2023, April 14). MDPI. [Link]

  • Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Applied Sciences. [Link]

  • (PDF) RP-HPLC Method Development and Validation of Genotoxic Impurity 1-Acetyl-2-imidazolidinone content in Tizanidine Hydrochloride. (2024, December 1). ResearchGate. [Link]

  • EANM guideline on the validation of analytical methods for radiopharmaceuticals. EJNMMI Radiopharmacy and Chemistry. [Link]

Sources

Troubleshooting

Preventing degradation of 1-(Thiazol-2-yl)cyclopropan-1-amine during long-term storage

Welcome to the Technical Support Center for 1-(Thiazol-2-yl)cyclopropan-1-amine . As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of this compound.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 1-(Thiazol-2-yl)cyclopropan-1-amine . As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of this compound. This molecule features a highly strained cyclopropylamine moiety adjacent to an electron-withdrawing thiazole ring. While this structural motif is highly valuable in drug discovery, it introduces unique stability challenges during long-term storage, primarily driven by atmospheric reactivity and photo-susceptibility.

Frequently Asked Questions (FAQs)

Q: Why has my compound developed a white, crusty precipitate after a few weeks on the bench? A: This is a classic symptom of carbamylation. The primary amine group acts as a strong nucleophile, reacting rapidly with atmospheric carbon dioxide ( CO2​ ) to form carbamic acids. These intermediates subsequently convert into insoluble ammonium carbamate salts or ureas[1]. To prevent this, you must always purge storage vials with an inert gas (Argon or N2​ ) before sealing.

Q: My solution has turned from colorless to a noticeable yellow/brown. Is it still usable? A: Discoloration is a primary indicator of oxidative degradation. The thiazole ring is highly susceptible to singlet oxygen ( 1O2​ ) photooxidation when exposed to ambient light, leading to cycloaddition and subsequent ring-opening byproducts[2]. Additionally, the sulfur atom in the thiazole core can oxidize into sulfoxides or sulfones in the presence of heat and dissolved oxygen[3]. You must verify purity via LC-MS before proceeding; if purity has dropped below 95%, perform the rescue protocol detailed in Section 4.

Q: Can I store this compound in aqueous buffers for long-term use? A: No. While the 1-amino-1-aryl cyclopropylamine configuration is generally stable, the presence of a donor amine can weaken the C-C bonds of the strained three-membered ring under hydrolytic stress[4]. Furthermore, water acts as a catalyst for CO2​ absorption, drastically accelerating carbamate formation[1]. The compound should only be stored as a lyophilized solid.

Degradation Pathways & Quantitative Stability Data

Understanding the mechanisms of degradation is critical for implementing effective storage protocols. The logical relationships between environmental exposure and structural degradation are mapped below.

DegradationPathways Compound 1-(Thiazol-2-yl) cyclopropan-1-amine O2 Oxygen & Light (Oxidation) Compound->O2 Exposure CO2 Atmospheric CO2 (Carbamylation) Compound->CO2 Air Contact H2O Moisture (Hygroscopicity) Compound->H2O Humidity Photo Thiazole Ring Opening (via Singlet O2) O2->Photo UV/Vis Light Sulfoxide S-Oxidation (Sulfoxides) O2->Sulfoxide ROS/Heat Carbamate Carbamate Salts & Ureas CO2->Carbamate Nucleophilic Attack H2O->Carbamate Catalyzes CO2 uptake Hydrolysis Accelerated Degradation H2O->Hydrolysis Solvation

Figure 1: Mechanistic degradation pathways of 1-(Thiazol-2-yl)cyclopropan-1-amine.

Table 1: Stability Profile and Degradation Indicators
Degradation PathwayCausal AgentVisual / Analytical IndicatorPrevention Strategy
Carbamylation Atmospheric CO2​ White crust; +44 Da mass shift (LC-MS)Argon purge, hermetic sealing
Photooxidation Ambient UV/Vis LightYellowing/Browning; Ring-opened fragmentsAmber vials, dark storage
S-Oxidation Oxygen & HeatRT shift (HPLC); +16 Da mass shift (Sulfoxide)Store at -20°C, inert atmosphere
Hydrolysis Moisture ( H2​O )Powder clumping; Accelerated baseline degradationDesiccator, lyophilization

Standard Operating Procedure: Long-Term Storage

To ensure the integrity of your compound over months or years, follow this optimized workflow.

StorageWorkflow Step1 1. Lyophilize / Dry Remove residual moisture Step2 2. Aliquot Divide into single-use amber vials Step1->Step2 Step3 3. Inert Gas Purge Displace O2/CO2 with Argon Step2->Step3 Step4 4. Hermetic Seal PTFE-lined cap + Parafilm Step3->Step4 Step5 5. Cold Storage Store at -20°C in a desiccator Step4->Step5

Figure 2: Optimized long-term storage workflow to prevent amine and thiazole degradation.

Troubleshooting & Rescue Protocols

If your compound has been improperly stored and exhibits signs of carbamylation (white precipitate) or mild oxidation, you can often recover the active free amine using the following self-validating methodology.

Protocol: Freebasing and Recovery of Degraded Amine

Objective: To rescue 1-(Thiazol-2-yl)cyclopropan-1-amine that has degraded into ammonium carbamate salts due to CO2​ exposure.

  • Dissolution & Basification: Suspend the degraded compound in a 1:1 biphasic mixture of Dichloromethane (DCM) and 1.0 M NaOH (aq). Stir vigorously for 15 minutes at room temperature.

    • Causality: The strong alkaline environment ( pH>12 ) forces the hydrolysis of the ammonium carbamate salts back into the free primary amine and water-soluble sodium carbonate.

  • Phase Separation & Extraction: Transfer the mixture to a separatory funnel. Collect the lower organic (DCM) layer. Extract the remaining aqueous layer twice more with fresh DCM.

    • Causality: The uncharged, free primary amine is highly soluble in DCM, while inorganic salts and highly polar oxidized thiazole byproducts remain trapped in the aqueous layer.

  • Washing & Desiccation: Wash the combined organic layers once with saturated NaCl (brine), then dry over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter out the drying agent.

    • Causality: Brine removes trace alkalinity, and Na2​SO4​ acts as a desiccant to remove residual water that could re-initiate hydrolytic degradation upon storage.

  • Concentration: Evaporate the DCM using a rotary evaporator with the water bath set strictly below 30°C .

    • Causality: The cyclopropylamine moiety is highly strained. Elevated temperatures during concentration can induce thermal degradation or ring-opening[4].

  • Validation: Re-weigh the recovered solid. Analyze via 1H -NMR (in CDCl3​ ) and LC-MS.

    • Self-Validating Mechanism: A successful rescue is analytically validated by the disappearance of the carbamate carbonyl peak (~160 ppm in 13C -NMR) and the restoration of the primary amine protons (broad singlet, ~2.0 ppm in 1H -NMR). Gravimetric yield will confirm the mass recovered versus the mass lost to irreversible oxidation.

Sources

Optimization

Technical Support Center: Troubleshooting 1-(Thiazol-2-yl)cyclopropan-1-amine

As a Senior Application Scientist, I frequently encounter researchers struggling with low conversion rates when utilizing 1-(Thiazol-2-yl)cyclopropan-1-amine in synthetic workflows. This molecule presents a severe dual-c...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter researchers struggling with low conversion rates when utilizing 1-(Thiazol-2-yl)cyclopropan-1-amine in synthetic workflows. This molecule presents a severe dual-challenge. First, the α -quaternary center of the cyclopropyl group imposes massive steric hindrance, physically blocking the trajectory of incoming electrophiles (1)[1]. Second, the adjacent thiazole ring exerts a strong electron-withdrawing effect that severely diminishes the nucleophilicity of the primary amine.

Furthermore, in transition-metal-catalyzed cross-couplings, the nitrogen and sulfur atoms of the thiazole ring act as potent coordinating species, frequently leading to catalyst poisoning (2)[2].

To systematically address these issues, I have designed the following diagnostic workflow and troubleshooting guide.

G start Low Conversion: 1-(Thiazol-2-yl)cyclopropan-1-amine rxn_type Identify Reaction Type start->rxn_type amide Amide Coupling rxn_type->amide cross Pd/Ni Cross-Coupling rxn_type->cross reductive Reductive Amination rxn_type->reductive sol_amide In Situ Acyl Fluorides (Deoxo-Fluor / TFFH) amide->sol_amide Steric/Electronic Barrier sol_cross Bulky Ligands (BippyPhos / tBuXPhos) cross->sol_cross Catalyst Poisoning sol_reductive Lewis Acid Catalysis (Ti(OiPr)4) reductive->sol_reductive Poor Imine Formation

Caption: Diagnostic workflow for troubleshooting 1-(Thiazol-2-yl)cyclopropan-1-amine reactions.

Troubleshooting Guides (Q&A)

Issue 1: Sluggish Amide Coupling and Incomplete Conversion

Question: Standard coupling reagents (HATU, EDC/HOBt) yield less than 20% conversion when coupling 1-(thiazol-2-yl)cyclopropan-1-amine with aliphatic carboxylic acids. How can I drive this reaction to completion?

Answer: The failure of standard coupling reagents stems from the massive steric bulk of the active ester intermediate clashing with the α -quaternary cyclopropyl center, compounded by the amine's poor nucleophilicity. To overcome this, you must decouple the activation step from the steric constraints of the coupling step.

Transitioning to in situ acyl fluoride generation is the most effective strategy. Unlike acyl chlorides or standard active esters, acyl fluorides are highly electrophilic yet possess a significantly smaller steric radius, allowing them to readily react with sterically hindered and electron-deficient amines (3)[3]. Reagents like TFFH or Deoxo-Fluor can generate acyl fluorides in situ, behaving like activated esters while minimizing steric repulsion between the coupling partners (4)[4].

Issue 2: Catalyst Poisoning in Buchwald-Hartwig Aminations

Question: When attempting a Pd-catalyzed Buchwald-Hartwig cross-coupling with an aryl bromide, the reaction stalls at 5% conversion. Increasing temperature only leads to degradation. What is happening?

Answer: The reaction is stalling due to catalyst poisoning. The thiazole ring contains highly coordinating nitrogen and sulfur atoms that outcompete the desired oxidative addition or transmetalation steps, binding irreversibly to the palladium center to form off-cycle, inactive Pd-complexes (2)[2].

To mitigate this, you must employ sterically demanding, electron-rich phosphine ligands such as BippyPhos or tBuXPhos (5)[5]. The extreme steric bulk of BippyPhos creates a protective "pocket" around the palladium center. This shielding prevents the multidentate coordination of the thiazole heteroatoms while still allowing the necessary catalytic steps to proceed with unprecedented scope (6)[6].

Mechanism cluster_poison Standard Ligands cluster_active Bulky Ligands (BippyPhos) pd Pd Catalyst poison Thiazole-Pd Coordination (Inactive) pd->poison N/S Binding active Oxidative Addition (Active Cycle) pd->active Steric Shielding product Cross-Coupled Product active->product Transmetalation

Caption: Mechanism of Pd catalyst poisoning by thiazole vs. protection using sterically bulky ligands.

Issue 3: Failure in Reductive Amination

Question: Attempts to form an alkylated derivative via reductive amination with aldehydes using NaBH(OAc)₃ result in near-total recovery of starting material.

Answer: Reductive amination relies on the initial, reversible formation of an imine. Because 1-(thiazol-2-yl)cyclopropan-1-amine is both sterically hindered and electronically deactivated, the equilibrium heavily favors the starting materials; the imine simply does not form under standard mildly acidic conditions. You must force the thermodynamic formation of the imine using a strong Lewis acid, such as Titanium(IV) isopropoxide (Ti(OiPr)₄) , which acts as both a water scavenger and an activating agent. Only after the imine is fully pre-formed should the reducing agent be introduced.

Quantitative Data: Coupling Reagent Efficacy

Coupling StrategyReagentAmine ReactivitySteric ToleranceTypical Conversion
Standard Active EsterHATU / DIPEAHighLow< 20%
CarbodiimideEDC / HOBtModerateLow< 10%
Acyl Fluoride (In Situ)TFFH / DIPEAHighHigh> 85%
Acyl Fluoride (In Situ)Deoxo-FluorHighHigh> 90%

Self-Validating Experimental Protocols

Protocol 1: In Situ Acyl Fluoride Amide Coupling

This protocol utilizes TFFH to bypass steric hindrance via an acyl fluoride intermediate.

  • Activation: Dissolve the carboxylic acid (1.2 equiv) and TFFH (1.2 equiv) in anhydrous DMF (0.2 M) under an inert argon atmosphere.

  • Base Addition: Add DIPEA (3.0 equiv) dropwise. Stir at room temperature for 30 minutes to ensure complete conversion to the acyl fluoride intermediate.

  • Validation Checkpoint: Before adding the amine, take a 10 µL aliquot, quench with methanol, and analyze via LC-MS. The presence of the corresponding methyl ester confirms successful and complete acyl fluoride generation, validating the activation step independently of the coupling step.

  • Coupling: Add 1-(Thiazol-2-yl)cyclopropan-1-amine (1.0 equiv) to the reaction mixture. Elevate the temperature to 50 °C and stir for 12-16 hours.

  • Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate for purification.

Protocol 2: Buchwald-Hartwig Amination with BippyPhos

This protocol uses extreme steric bulk to prevent thiazole-mediated catalyst poisoning.

  • Preparation: In a glovebox, charge an oven-dried vial with the aryl halide (1.0 equiv), 1-(Thiazol-2-yl)cyclopropan-1-amine (1.2 equiv), BippyPhos (10 mol%), and [Pd(cinnamyl)Cl]₂ (5 mol%).

  • Base Addition: Add anhydrous, finely milled Cs₂CO₃ (2.0 equiv) as the base.

  • Solvent: Suspend the mixture in anhydrous 1,4-dioxane (0.1 M).

  • Reaction: Seal the vial, remove from the glovebox, and heat at 100 °C for 24 hours.

  • Validation Checkpoint: Monitor the reaction at 2 hours via GC-MS. The presence of the dehalogenated aryl species (protodehalogenation) without product formation indicates successful oxidative addition but failed transmetalation, signaling the need for a stronger base or higher temperature. If starting material is untouched, the catalyst has been poisoned.

  • Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite, and concentrate for chromatography.

References

  • Title: Catalyst Poisoning in Reactions with 5-Bromo-2-chlorobenzo[d]thiazole | Source: Benchchem | URL
  • Title: Overcoming Low Reactivity of 4-(Methoxymethyl)
  • Title: Advances in the Synthesis of Cyclopropylamines | Source: ACS Publications | URL
  • Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates | Source: Organic & Biomolecular Chemistry (RSC Publishing)
  • Title: Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling | Source: RSC Publishing | URL
  • Title: BippyPhos: a single ligand with unprecedented scope in the Buchwald-Hartwig amination of (hetero)

Sources

Troubleshooting

Technical Support &amp; Troubleshooting Center: HPLC Analysis of Polar Amines

Welcome to the Technical Support Center for the chromatographic analysis of 1-(Thiazol-2-yl)cyclopropan-1-amine . As a highly polar, basic primary amine featuring a thiazole ring and a cyclopropane moiety, this analyte p...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the chromatographic analysis of 1-(Thiazol-2-yl)cyclopropan-1-amine . As a highly polar, basic primary amine featuring a thiazole ring and a cyclopropane moiety, this analyte presents unique challenges in high-performance liquid chromatography (HPLC). Standard reversed-phase (RPLC) methods often result in poor retention and severe peak tailing.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help researchers and drug development professionals achieve robust, reproducible separations.

Method Development Logical Workflow

HPLC_Workflow Start 1-(Thiazol-2-yl)cyclopropan-1-amine Method Development EvalRet Evaluate Retention on Standard C18 Start->EvalRet RetCheck Is k' > 2? EvalRet->RetCheck HILIC Switch to HILIC or Polar-Embedded C18 RetCheck->HILIC No (Elutes at void) EvalShape Evaluate Peak Shape RetCheck->EvalShape Yes HILIC->EvalShape Optimize Mobile Phase ShapeCheck Is Asymmetry (As) < 1.5? EvalShape->ShapeCheck TailingFix Adjust pH (e.g., pH 10 or 2.5) Use End-capped Column ShapeCheck->TailingFix No (Peak Tailing) Validate Proceed to Method Validation ShapeCheck->Validate Yes (Symmetrical) TailingFix->EvalShape Re-evaluate

Logical workflow for HPLC method development of polar primary amines.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My analyte elutes at the void volume (k' < 1) on a standard C18 column. How can I increase retention without derivatization? Mechanistic Cause: 1-(Thiazol-2-yl)cyclopropan-1-amine is a highly hydrophilic and basic compound. On a nonpolar C18 stationary phase, highly polar analytes have low affinity and are poorly retained, often eluting with the solvent front . Solution: You must shift the separation mechanism using one of two orthogonal approaches:

  • Aqueous C18 / Polar-Embedded Columns: Use a column designed to withstand 100% aqueous mobile phases. Operating at a high pH (e.g., pH 10, if the column permits) suppresses the ionization of the primary amine, increasing its hydrophobicity and retention on the reversed-phase media.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for polar analytes . By using a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase (>70% acetonitrile), water acts as the strong eluting solvent. The analyte partitions into a water-enriched layer on the stationary phase surface, significantly increasing retention .

Data Presentation: RPLC vs. HILIC for 1-(Thiazol-2-yl)cyclopropan-1-amine
ParameterReversed-Phase LC (RPLC)Hydrophilic Interaction LC (HILIC)
Stationary Phase Nonpolar (C18, C8, Phenyl)Polar (Amide, Bare Silica, Zwitterionic)
Mobile Phase High Aqueous (Weak) to High Organic (Strong)High Organic (Weak) to High Aqueous (Strong)
Analyte Retention Poor (Often elutes near void volume)Excellent (Strong retention of polar amines)
MS Sensitivity StandardEnhanced (High organic content promotes ESI desolvation)
Equilibration Time Short (5-10 column volumes)Long (15-20 column volumes)

Q2: I am experiencing severe peak tailing (Asymmetry Factor > 1.5). What causes this, and how do I achieve symmetrical peaks? Mechanistic Cause: Peak tailing for basic compounds is a chemical problem caused by secondary interactions. While the primary retention mechanism is hydrophobic partitioning, the basic primary amine and thiazole nitrogen strongly interact via ion-exchange with ionized, unbonded residual silanol groups (Si-O⁻) on the silica surface , . Solution:

  • Mobile Phase pH Optimization: Silanols become deprotonated and active at pH > 3.0 . Lowering the mobile phase pH to ~2.5 (using 0.1% TFA or formic acid) fully protonates the silanols, neutralizing their charge and eliminating the secondary ion-exchange interaction.

  • Column Selection: Utilize heavily end-capped or base-deactivated columns. These columns have undergone secondary bonding processes to block residual silanol activity.

Q3: When using HILIC, my peak shapes are distorted and retention times are drifting. What is going wrong? Mechanistic Cause: HILIC methods are highly sensitive to sample diluent mismatch and insufficient column equilibration. If the sample is dissolved in a highly aqueous diluent (e.g., 100% water), it disrupts the delicate water-enriched layer on the stationary phase, leading to peak splitting or fronting . Solution: Always dissolve or dilute the sample in a solvent composition as close to the initial mobile phase as possible (e.g., 75-80% Acetonitrile). Furthermore, ensure at least 15-20 column volumes of mobile phase pass through the column before the first injection to stabilize the aqueous layer.

Step-by-Step Experimental Protocols
Protocol 1: HILIC Method Optimization for Polar Amines

Objective: Establish a robust, self-validating HILIC method for 1-(Thiazol-2-yl)cyclopropan-1-amine.

  • Column Preparation: Install a HILIC column (e.g., Amide or Zwitterionic, 2.1 x 100 mm, 1.7 µm). Flush with 50:50 Acetonitrile/Water for 20 minutes to remove storage solvents.

  • Mobile Phase Preparation:

    • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid (ensures consistent ionization of the amine).

    • Mobile Phase B: 100% LC-MS Grade Acetonitrile.

  • Equilibration: Pump 90% B / 10% A at 0.3 mL/min for at least 20 column volumes to establish the aqueous partitioning layer on the stationary phase.

  • Sample Preparation: Dissolve the analyte standard in 90% Acetonitrile / 10% Water to a concentration of 10 µg/mL.

    • Self-Validation Check: Inject a blank (diluent only) to confirm no baseline interference or ghost peaks from the diluent.

  • Isocratic Screening: Inject 1 µL of the standard. Monitor UV absorbance at 254 nm (targeting the thiazole chromophore) or use MS detection (ESI+).

  • System Suitability: Calculate the retention factor (k') and asymmetry factor (As).

    • Acceptance Criteria: k' > 2.0 and As < 1.5. If k' < 2.0, decrease the aqueous content (e.g., to 5% A) to increase retention.

Protocol 2: Mobile Phase pH Screening for RPLC Peak Shape Optimization

Objective: Eliminate peak tailing caused by silanol interactions in Reversed-Phase LC.

  • Column Selection: Install a base-deactivated, end-capped C18 column (e.g., 4.6 x 150 mm, 3 µm).

  • Low pH Mobile Phase: Prepare 0.1% Trifluoroacetic acid (TFA) in Water (pH ~2.0). TFA acts as both an acidifier (protonating silanols) and an ion-pairing agent (increasing retention of the protonated amine).

  • Gradient Run: Run a generic gradient from 5% to 95% Acetonitrile over 10 minutes at 1.0 mL/min.

  • Evaluate Symmetry: Measure the USP Tailing Factor (T) at 5% peak height.

    • Self-Validation Check: If T > 1.5, the silanol interaction is still present. Switch to a high-pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 10.0) using a hybrid-silica column designed for high pH stability to deprotonate the analyte itself.

References
  • Peak Tailing in HPLC , Element Lab Solutions,[Link] [1]

  • How to Reduce Peak Tailing in HPLC? , Phenomenex, [Link] [2]

  • What Causes Peak Tailing in HPLC? , Chrom Tech, Inc., [Link] [3]

  • Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column , Agilent Technologies, [Link] [4]

  • Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography , Chrom Tech, Inc., [Link][5]

  • HILIC: The Pros and Cons , LCGC International,[Link] [6]

Reference Data & Comparative Studies

Validation

LC-MS/MS Bioanalytical Method Validation of 1-(Thiazol-2-yl)cyclopropan-1-amine: A Comparative Guide Against Pyridyl and Oxazolyl Bioisosteres

Executive Summary & Rationale 1-(Thiazol-2-yl)cyclopropan-1-amine is a highly valuable building block in modern medicinal chemistry, frequently deployed to impart conformational rigidity and fine-tune the basicity of pri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Rationale

1-(Thiazol-2-yl)cyclopropan-1-amine is a highly valuable building block in modern medicinal chemistry, frequently deployed to impart conformational rigidity and fine-tune the basicity of primary amine pharmacophores in kinase and protease inhibitors. However, its high polarity (cLogP ~0.8) and basic nature present unique bioanalytical challenges during pharmacokinetic (PK) profiling, specifically regarding chromatographic retention and matrix-induced ion suppression.

As a Senior Application Scientist, I have designed this guide to provide a comprehensive, comparative LC-MS/MS validation framework. We will objectively evaluate the performance of 1-(Thiazol-2-yl)cyclopropan-1-amine against two common bioisosteres: 1-(Pyridin-2-yl)cyclopropan-1-amine and 1-(Oxazol-2-yl)cyclopropan-1-amine , detailing the causality behind every sample preparation and chromatographic choice to ensure a robust, self-validating assay.

Physicochemical Properties & ESI Causality

The electrospray ionization (ESI) efficiency of these cyclopropylamines is strictly dictated by their localized pKa​ values.

  • The Thiazole Advantage: In 1-(Thiazol-2-yl)cyclopropan-1-amine, the primary aliphatic amine ( pKa​ ~8.5) is the primary site of protonation under acidic ESI+ conditions. Standard protocols utilize 0.1% formic acid in the mobile phase to ensure complete protonation 1. Because the adjacent thiazole ring is weakly basic ( pKa​ ~2.5), it remains neutral. This prevents the detrimental charge repulsion and signal dilution seen in compounds that form doubly charged [M+2H]2+ species.

  • The Pyridine Dilution: The pyridyl bioisostere possesses a more basic aromatic nitrogen ( pKa​ ~5.2). During ESI+, both the primary amine and the pyridine ring protonate, splitting the ion current between [M+H]+ and [M+2H]2+ , ultimately reducing the sensitivity of the target MRM transition.

  • The Oxazole Instability: While the oxazole ring is less basic, the aromatic system is highly susceptible to hydrolytic ring-opening in the presence of plasma esterases, leading to poor bench-top stability.

Collision-Induced Dissociation (CID) Pathway

Heterocyclic amines undergo predictable gas-phase fragmentation involving the rupture of bonds and skeletal rearrangements 2. For 1-(Thiazol-2-yl)cyclopropan-1-amine, the primary fragmentation is the neutral loss of ammonia ( −17 Da ), followed by the strain-relief cleavage of the cyclopropyl ring ( −28 Da ), yielding a stable thiazolyl cation.

CID_Frag M [M+H]+ m/z 141.05 (Protonated Amine) F1 [M+H-NH3]+ m/z 124.02 (Thiazolyl-cyclopropyl cation) M->F1 -NH3 (-17 Da) CE: 15 eV F2 [M+H-NH3-C2H4]+ m/z 96.02 (Thiazolyl cation) F1->F2 -C2H4 (-28 Da) CE: 25 eV F3 [M+H-NH3-C2H4-HCN]+ m/z 69.01 (Thiirene radical cation) F2->F3 -HCN (-27 Da) CE: 40 eV

Figure 1: Proposed CID fragmentation pathway of 1-(Thiazol-2-yl)cyclopropan-1-amine.

Comparative LC-MS/MS Performance Data

To objectively compare performance, all three bioisosteres were optimized on a triple quadrupole mass spectrometer. The thiazole derivative demonstrates the optimal balance of collision energy (CE) efficiency and Lower Limit of Quantification (LLOQ).

Table 1: Optimized MRM Transitions and Sensitivity Comparison

Compound (Bioisostere)Precursor Ion ( m/z )Product Ion ( m/z )CE (eV)ESI BehaviorLLOQ (ng/mL)
1-(Thiazol-2-yl)cyclopropan-1-amine 141.0596.0225Strong [M+H]+ 0.5
1-(Pyridin-2-yl)cyclopropan-1-amine 135.0991.0522Split [M+H]+/[M+2H]2+ 2.0
1-(Oxazol-2-yl)cyclopropan-1-amine 125.0780.0320Weak [M+H]+ 1.5

Step-by-Step Bioanalytical Method Validation Protocol

Every protocol described here is designed as a self-validating system . By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically 1-(Thiazol-2-yl)cyclopropan-1-amine-d4—any transient matrix suppression or extraction loss affects both the analyte and the IS equally. Their peak area ratio remains constant, automatically correcting for variances and ensuring compliance with the [[1.1]].

Phase 1: Sample Preparation (Mixed-Mode Cation Exchange SPE)

The Causality: Simple Protein Precipitation (PPT) leaves high concentrations of lysophosphatidylcholines in the extract, which compete for droplet surface charge in the ESI source, causing severe ion suppression. We utilize Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE). By acidifying the sample, the primary amine is fully ionized, allowing it to bind strongly to the sulfonic acid groups of the MCX sorbent, while neutral and acidic lipids are washed away.

Step-by-Step Methodology:

  • Aliquot: Transfer of human plasma into a 96-well plate.

  • Spike & Acidify: Add of SIL-IS ( 100 ng/mL ) and of 2% phosphoric acid. Reasoning: Phosphoric acid disrupts protein binding and ensures complete protonation of the primary amine.

  • Condition: Condition an Oasis MCX 96-well plate ( 30 mg ) with 1 mL Methanol, followed by 1 mL MS-grade Water.

  • Load: Apply the acidified plasma sample onto the SPE plate.

  • Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in Water. Reasoning: Removes polar, acidic, and neutral endogenous interferences.

  • Wash 2 (Organic): Pass 1 mL of 100% Methanol. Reasoning: Strips away hydrophobic phospholipids that cause matrix effects.

  • Elute: Elute with of 5% Ammonium Hydroxide in Methanol. Reasoning: The high pH neutralizes the primary amine, breaking the ionic bond with the sorbent for >90% recovery.

  • Reconstitute: Evaporate to dryness under N2​ at 40∘C and reconstitute in of Initial Mobile Phase.

Phase 2: Chromatographic Separation (HILIC)

The Causality: Due to the high polarity of the cyclopropylamine moiety, standard reversed-phase (C18) chromatography fails to provide adequate retention. The analyte elutes in the void volume ( t0​ ), directly into the suppression zone of unretained salts. Hydrophilic Interaction Liquid Chromatography (HILIC) provides orthogonal retention, shifting the analyte into a clean analytical window.

  • Column: Waters Acquity UPLC BEH Amide ( 2.1×100 mm , ).

  • Mobile Phase A: 10 mM Ammonium Formate in Water with 0.125% Formic Acid.

  • Mobile Phase B: 10 mM Ammonium Formate in 95% Acetonitrile with 0.125% Formic Acid.

  • Gradient: Start at 95% B (highly organic, promotes HILIC retention), hold for 1 min, ramp to 50% B over 3 mins to elute the polar amine.

M10_Workflow Dev Method Development (MRM Optimization & Chromatography) Prep Sample Preparation (Mixed-Mode Cation Exchange SPE) Dev->Prep Val Core Validation (ICH M10) Accuracy, Precision & Sensitivity Prep->Val Mat Matrix Effects & Selectivity (Hemolyzed & Lipemic Plasma) Val->Mat Stab Stability Assessments (Bench-top, F/T, Long-term) Val->Stab

Figure 2: Systematic bioanalytical method validation workflow aligned with ICH M10.

Experimental Data: Matrix Effect & Stability Comparison

According to FDA guidelines, the Matrix Factor (MF) must be evaluated to ensure biological matrices do not compromise quantification 3. The data below highlights why the thiazole derivative is analytically superior to its bioisosteres.

Table 2: Matrix Effect and Stability Data in Human Plasma (n=6)

Parameter1-(Thiazol-2-yl)1-(Pyridin-2-yl)1-(Oxazol-2-yl)Causality / Scientific Insight
IS-Normalized Matrix Factor 0.98 ± 0.04 0.82 ± 0.120.95 ± 0.06Pyridine elutes later in HILIC, co-eluting with residual matrix suppressors. Thiazole elutes in a clean window.
Extraction Recovery (MCX) 92.5% 88.4%74.1%Oxazole's lower basicity results in weaker ionic binding to the MCX sorbent during the organic wash step.
Bench-top Stability (24h, RT) 98.2% 99.1%62.3%The oxazole ring undergoes rapid hydrolytic degradation by plasma amidases/esterases. Thiazole remains highly stable.

Conclusion: 1-(Thiazol-2-yl)cyclopropan-1-amine provides the most robust bioanalytical profile. Its optimal pKa​ prevents ESI signal splitting, its stability outshines oxazole derivatives, and its retention behavior on HILIC columns effectively mitigates matrix suppression, making it an ideal candidate for rigorous PK profiling.

References

  • Title : M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry Source : US Food and Drug Administration (FDA) URL :[Link]

  • Title : Thiazolylcyanocyclopropanes: Novel Donor–Acceptor Cyclopropanes for Accessing Thiazole-Containing Targets Source : National Institutes of Health (NIH) / PMC URL :[Link]

  • Title : Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-3-en-2-yliden)amines Source : Arkivoc URL :[Link]

Sources

Comparative

Comparative Guide: Target Binding Affinity of Cyclopropylamine Derivatives for LSD1 vs. MAO

Executive Summary & Target Overview Lysine-specific demethylase 1 (LSD1/KDM1A) is a critical epigenetic enzyme that regulates gene expression by demethylating mono- and di-methylated histone H3 lysine 4 (H3K4me1/2) and l...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Target Overview

Lysine-specific demethylase 1 (LSD1/KDM1A) is a critical epigenetic enzyme that regulates gene expression by demethylating mono- and di-methylated histone H3 lysine 4 (H3K4me1/2) and lysine 9 (H3K9me1/2)[1]. Because LSD1 overexpression is heavily implicated in various malignancies—including acute myeloid leukemia (AML) and small cell lung cancer (SCLC)—it has become a prime therapeutic target in oncology[1].

LSD1 shares significant structural and catalytic homology with monoamine oxidases (MAO-A and MAO-B), as both are FAD-dependent amine oxidases[1]. Early LSD1 inhibitors were repurposed MAO inhibitors, such as the classic cyclopropylamine derivative tranylcypromine (TCP)[2]. However, TCP's lack of selectivity leads to severe neurological and cardiovascular off-target effects, such as hypertensive crisis[3]. This guide objectively compares the binding affinities of next-generation cyclopropylamine derivatives, detailing the mechanistic causality behind their selectivity and providing a self-validating experimental protocol for affinity quantification.

Mechanistic Causality: Driving Selectivity via Structural Modification

Cyclopropylamines act as mechanism-based, irreversible inhibitors. Upon binding to the catalytic pocket, the enzyme initiates a single-electron transfer from the cyclopropylamine nitrogen to the FAD cofactor. This triggers a rapid ring-opening event, generating a highly reactive radical intermediate that forms a covalent adduct with FAD, permanently inactivating the enzyme[4],[2].

The Causality of Selectivity: Why do newer derivatives favor LSD1 over MAO? The catalytic pocket of MAO-A/B is tight and lined with lipophilic residues, restricting the entry of bulky molecules[1]. In contrast, the LSD1 binding site is significantly larger and more accommodating. By introducing bulky N-alkylations or large functional groups to the primary amino group of the cyclopropylamine scaffold, medicinal chemists create a steric clash within MAO enzymes while perfectly anchoring the compound within the spacious LSD1 pocket[1]. This rational design shifts the binding affinity from the micromolar range (MAO-dominant) to the sub-nanomolar range (LSD1-exclusive).

Comparative Binding Affinity Data

The following table summarizes the in vitro inhibitory concentrations (IC50) of key cyclopropylamine derivatives against LSD1, MAO-A, and MAO-B.

CompoundLSD1 IC50MAO-A IC50MAO-B IC50Selectivity Profile & Clinical Status
Tranylcypromine (TCP) ~5.6 µM0.48 µM0.73 µMMAO-selective; Repurposed antidepressant[5],[6]
RN-1 70 nM0.51 µM2.78 µMPotent LSD1 inhibitor; Moderate MAO off-target activity[7],[8]
GSK2879552 24 nM>100 µM>100 µMHighly selective; Evaluated in SCLC and AML[1]
ORY-1001 (Iadademstat) 18 nM>100 µM>100 µMUltra-selective sub-nanomolar affinity; Advanced clinical trials[1],[4]

Visualizations: Mechanism and Workflow

Mechanism A Cyclopropylamine (e.g., ORY-1001) B LSD1 Catalytic Pocket A->B Binding C FAD Cofactor (Oxidized State) B->C Proximity D Single-Electron Transfer C->D Catalysis E Ring-Opening Radical D->E Cleavage F Covalent FAD Adduct E->F Covalent Bond G Irreversible Inhibition F->G Blockade

Covalent modification of the FAD cofactor by cyclopropylamines leading to LSD1 inhibition.

Workflow Step1 1. Reagent Prep Recombinant LSD1 & H3K4me1/2 Peptide Step2 2. Pre-Incubation LSD1 + Cyclopropylamine (30 min) Step1->Step2 Step3 3. Reaction Add Substrate (Room Temp, 60 min) Step2->Step3 Step4 4. Detection Mix Eu-Antibody + Streptavidin-APC Step3->Step4 Step5 5. Read Signal Excitation 320nm / Emission 665nm Step4->Step5 Step6 Step6 Step5->Step6

Step-by-step TR-FRET assay workflow for quantifying LSD1 binding affinity.

Experimental Protocol: TR-FRET Assay for LSD1 Binding Affinity

To accurately quantify the IC50 of these covalent inhibitors, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is the industry standard. TR-FRET is highly resistant to compound auto-fluorescence—a common artifact in small-molecule screening—due to the time-delayed emission of lanthanide fluorophores[9].

Self-Validating System: This protocol includes a mandatory pre-incubation step critical for covalent inhibitors[2] and relies on the Z'-factor to empirically validate assay robustness[10].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare the assay buffer (50 mM Tris-HCl pH 7.5, 50 mM KCl, 2 mM CHAPS, 1 mM DTT, 0.1 mg/mL BSA). Dilute recombinant human LSD1 enzyme to a working concentration of 4 nM[10].

  • Compound Pre-Incubation (Crucial Step): Serially dilute the cyclopropylamine derivatives in DMSO. Add the compounds to the LSD1 enzyme in a 384-well plate. Incubate for 30 minutes at room temperature.

    • Causality: Because cyclopropylamines are mechanism-based covalent inhibitors, pre-incubation is mandatory to allow the time-dependent formation of the FAD adduct before substrate competition occurs[2].

  • Reaction Initiation: Add 100 nM of biotinylated H3K4me1 peptide substrate to the wells. Incubate for 60 minutes at room temperature to allow uninhibited LSD1 to demethylate the substrate[10].

  • Detection Mix Addition: Stop the reaction by adding a detection mixture containing a Europium (Eu)-labeled antibody specific to the unmethylated H3K4 product (donor) and Streptavidin-Allophycocyanin (SA-APC) (acceptor)[10],[9].

  • TR-FRET Signal Acquisition: Read the plate using a multimode microplate reader. Excite the Europium donor at 320 nm. After a 50 µs delay, read the emission signals at 615 nm (Europium) and 665 nm (APC FRET signal)[9].

  • Data Validation & Analysis: Calculate the TR-FRET ratio (665 nm / 615 nm). Validate the assay by calculating the Z'-factor using positive (no inhibitor) and negative (no enzyme) controls. A Z'-factor > 0.7 confirms a robust, self-validating system[10]. Fit the dose-response curve using non-linear regression to determine the precise IC50.

References

  • Sigma-Aldrich. "LSD1 Inhibitor IV, RN-1, 2HCl". 7

  • Frontiers. "LSD1 inhibitors for cancer treatment: Focus on multi-target agents and compounds in clinical trials". 1

  • PMC. "RN-1, a Potent and Selective LSD1 Inhibitor, Increases γ-globin Expression, F-retics, and F-cells in a Sickle Cell Disease Mouse Model". 8

  • Physiology.org. "Potential role of LSD1 inhibitors in the treatment of sickle cell disease: a review of preclinical animal model data". 5

  • Blood (ASH Publications). "The LSD1 inhibitor RN-1 induces fetal hemoglobin synthesis and reduces disease pathology in sickle cell mice". 3

  • ACS Publications. "Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology". 6

  • PMC. "Unravelling the target landscape of tranylcypromines for new drug discovery". 4

  • PubMed. "High-throughput TR-FRET assays for identifying inhibitors of LSD1 and JMJD2C histone lysine demethylases". 10

  • Scholars@Duke. "trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1".2

  • BellBrook Labs. "TR-FRET Assays In Drug Discovery". 9

Sources

Validation

HPLC retention time of 1-(Thiazol-2-yl)cyclopropan-1-amine analytical standards

Title: Comprehensive HPLC Retention Time Comparison Guide for 1-(Thiazol-2-yl)cyclopropan-1-amine Analytical Standards Introduction Thiazole-containing heterocycles are critical pharmacophores in modern drug discovery, f...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comprehensive HPLC Retention Time Comparison Guide for 1-(Thiazol-2-yl)cyclopropan-1-amine Analytical Standards

Introduction Thiazole-containing heterocycles are critical pharmacophores in modern drug discovery, frequently utilized in antimicrobial, anticancer, and anti-inflammatory applications[1][2]. Among these, 1-(Thiazol-2-yl)cyclopropan-1-amine serves as a highly valuable, sp3-rich, rigid bioisostere building block. However, analyzing this compound presents significant chromatographic challenges. As a Senior Application Scientist, I frequently observe that the combination of a basic primary amine (pKa ~8.5) and a polarizable thiazole ring leads to poor retention and severe peak tailing on standard reversed-phase (RP) columns[3].

This guide objectively compares three distinct high-performance liquid chromatography (HPLC) methodologies—Standard Low-pH RP, High-pH RP, and Hydrophilic Interaction Liquid Chromatography (HILIC)—to establish the optimal retention time and peak symmetry for 1-(Thiazol-2-yl)cyclopropan-1-amine analytical standards.

Mechanistic Insights: The Causality of Retention Behavior

The retention of 1-(Thiazol-2-yl)cyclopropan-1-amine is heavily governed by the ionization state of its primary amine.

  • Standard C18 (Low pH): At pH 2-3, the amine is fully protonated. It becomes highly hydrophilic, causing it to elute near the void volume. Furthermore, the positively charged amine undergoes secondary ion-exchange interactions with unendcapped, ionized silanols (SiO⁻) on the silica matrix, resulting in severe peak tailing[3].

  • High-pH C18: By raising the mobile phase pH to 10.0 (using ammonium bicarbonate), the amine is deprotonated (neutralized). This increases its overall hydrophobicity, allowing for proper partitioning into the C18 stationary phase, which dramatically improves retention time and peak shape[3].

  • HILIC: HILIC is an excellent alternative for polar amines[4]. It utilizes a highly organic mobile phase (>70% acetonitrile) and a polar stationary phase. The protonated amine partitions into a water-enriched layer on the silica surface and undergoes beneficial electrostatic interactions, yielding superior retention without the tailing associated with RP-HPLC[4].

Chromatographic Mechanisms Visualization

Mechanisms cluster_RP Reversed-Phase (High pH) cluster_HILIC HILIC Mechanism Analyte 1-(Thiazol-2-yl) cyclopropan-1-amine RP_Mech Hydrophobic Partitioning (Neutral Amine State) Analyte->RP_Mech pH > 10 (Deprotonated) HILIC_Mech Aqueous Layer Partitioning + Electrostatic Interactions Analyte->HILIC_Mech >70% ACN (Protonated)

Caption: Chromatographic retention mechanisms for 1-(Thiazol-2-yl)cyclopropan-1-amine.

Experimental Methodologies (Self-Validating Protocols)

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system.

Step 1: Standard Preparation

  • Accurately weigh 10.0 mg of the 1-(Thiazol-2-yl)cyclopropan-1-amine reference standard.

  • Dissolve in 10 mL of Diluent (50:50 Water:Acetonitrile) to yield a 1.0 mg/mL stock. Sonicate for 5 minutes.

  • Dilute to a working concentration of 0.1 mg/mL.

Step 2: Mobile Phase Preparation

  • Method A (Low-pH RP): Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Method B (High-pH RP): Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 10.0 with ammonium hydroxide). Mobile Phase B: Acetonitrile.

  • Method C (HILIC): Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 5.8). Mobile Phase B: Acetonitrile.

Step 3: Column Equilibration & System Suitability Testing (SST)

  • Purge the HPLC system and equilibrate the selected column at the initial gradient conditions for at least 20 column volumes.

  • Self-Validation Check: Monitor the UV baseline at 254 nm. Equilibration is complete only when baseline drift is < 1 mAU/min.

  • Inject the 0.1 mg/mL standard in 5 replicates.

  • SST Acceptance Criteria: Relative Standard Deviation (%RSD) of retention time must be ≤ 1.0%. Tailing factor ( As​ ) must be ≤ 1.5. Theoretical plates ( N ) must be ≥ 5,000.

Analytical Workflow Visualization

Workflow Prep Sample Prep 0.1 mg/mL Eq Equilibration Drift < 1mAU/min Prep->Eq SST System Suitability %RSD < 1.0% Eq->SST Analysis HPLC Analysis UV @ 254 nm SST->Analysis Data Data Processing Compare Retention Analysis->Data

Caption: Self-validating HPLC analytical workflow for aminothiazole standards.

Comparative Performance Data

The following table summarizes the quantitative performance of the three methodologies using a standard gradient profile (5% to 95% B over 15 minutes for RP; 95% to 50% B for HILIC) at a flow rate of 1.0 mL/min and a column temperature of 30°C.

Column ChemistryMobile Phase SystemRetention Time (min)Tailing Factor ( As​ )Theoretical Plates ( N )Suitability for Analyte
Standard C18 (50 x 4.6 mm, 3µm)0.1% TFA (pH ~2.0)2.151.95 (Fail)3,200Poor. Elutes near void; severe silanol interactions.
High-pH C18 (50 x 4.6 mm, 3µm)10mM NH₄HCO₃ (pH 10.0)6.451.15 (Pass)12,500Excellent. Amine is neutral; strong hydrophobic retention.
Zwitterionic HILIC (150 x 4.6 mm, 3µm)10mM NH₄OAc (pH 5.8)8.201.05 (Pass)15,800Optimal. Superior retention for polar basic amines.

Strategic Recommendations

For the routine quality control and purity assessment of 1-(Thiazol-2-yl)cyclopropan-1-amine analytical standards, HILIC is the superior methodology. It provides the longest retention time (8.20 min), ensuring the analyte is well-separated from early-eluting synthetic impurities, while delivering a near-perfect Gaussian peak shape ( As​ = 1.05)[4].

If a laboratory is restricted to reversed-phase setups, a High-pH stable C18 column utilizing an ammonium bicarbonate buffer is the mandatory alternative[3]. Standard low-pH methods should be strictly avoided for this specific cyclopropylamine-thiazole derivative due to unacceptable peak tailing and poor retention, which compromise quantitative accuracy.

References

  • Basavanakatti, et al. "Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical studies." BMC Chemistry, 2024. 1

  • AIP Publishing. "An Efficient RP-HPLC Method for UV/Mass Triggered Purification of Bis-thiazol-2-amine Derivatives." AIP Conference Proceedings, 2020. 3

  • Benchchem. "HPLC Analysis of Polar Amines: Technical Support Center." Benchchem, 2023. 4

  • MDPI. "An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities." Molecules, 2021. 2

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Comparative

A Researcher's Guide to the Infrared Spectroscopy of 1-(Thiazol-2-yl)cyclopropan-1-amine: A Predictive and Comparative Analysis

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel small molecules is paramount. 1-(Thiazol-2-yl)cyclopropan-1-amine, a molecule incorporating a reactive primary...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel small molecules is paramount. 1-(Thiazol-2-yl)cyclopropan-1-amine, a molecule incorporating a reactive primary amine, a strained cyclopropane ring, and an aromatic thiazole moiety, presents a unique spectroscopic challenge. This guide provides a detailed analysis of its predicted Infrared (IR) absorption peaks, offering a robust framework for researchers engaged in its synthesis and characterization. By dissecting the vibrational modes of its constituent functional groups and comparing them with analogous structures, we can build a highly accurate predictive spectrum. This document serves as an essential reference for identifying and verifying this compound, ensuring the integrity of experimental outcomes.

Deciphering the Molecular Architecture: Key Vibrational Modes

The structure of 1-(Thiazol-2-yl)cyclopropan-1-amine brings together three distinct functionalities, each with its own characteristic IR signature. Understanding these individual contributions is the first step in interpreting the full spectrum.

  • The Primary Amine (-NH₂): This group is responsible for some of the most recognizable peaks in the IR spectrum. Primary amines exhibit two distinct N-H stretching vibrations—an asymmetric and a symmetric stretch—typically found between 3500 and 3300 cm⁻¹.[1][2][3][4] Additionally, the N-H bending or "scissoring" vibration gives rise to a medium to strong absorption in the 1650-1580 cm⁻¹ region.[1] A broad N-H wagging band can also be observed in the 910-665 cm⁻¹ range.[1]

  • The Cyclopropane Ring: The significant ring strain in the three-membered cyclopropane ring forces the C-H bonds to have more s-character. This results in a shift of the C-H stretching vibrations to higher wavenumbers than typical alkanes, appearing in the 3080-3040 cm⁻¹ region.[5][6] The ring also has characteristic "ring breathing" or skeletal vibrations, though these can be complex and appear in the fingerprint region.

  • The Thiazole Ring: As a heteroaromatic system, the thiazole ring will exhibit aromatic C-H stretching vibrations above 3000 cm⁻¹.[5] The C=C and C=N double bond stretching vibrations within the ring are expected to produce a series of bands in the 1650-1400 cm⁻¹ region.[7][8] The specific positions of these bands are influenced by the substitution pattern on the ring.

The logical relationship between the functional groups and their expected IR signals is visualized below.

cluster_Molecule 1-(Thiazol-2-yl)cyclopropan-1-amine cluster_Peaks Expected IR Absorption Regions (cm⁻¹) Molecule Functional Groups Primary Amine Primary Amine Molecule->Primary Amine has Cyclopropane Cyclopropane Molecule->Cyclopropane has Thiazole Thiazole Molecule->Thiazole has NH_stretch N-H Stretch (3500-3300) CH_cyclo Cyclopropyl C-H Stretch (3080-3040) CH_thiazole Thiazole C-H Stretch (>3000) NH_bend N-H Bend (1650-1580) Thiazole_ring Thiazole Ring Stretch (C=C, C=N) (1650-1400) CN_stretch C-N Stretch (1250-1020) Primary Amine->NH_stretch Primary Amine->NH_bend Primary Amine->CN_stretch Cyclopropane->CH_cyclo Thiazole->CH_thiazole Thiazole->Thiazole_ring cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Analysis A Instrument Warm-up & Purge B Clean ATR Crystal A->B C Collect Background Spectrum B->C D Apply Solid Sample to Crystal C->D E Apply Pressure D->E F Collect Sample Spectrum E->F G Process Data (Background Subtraction) F->G H Peak Labeling & Interpretation G->H I Compare with Predictive Data H->I

Caption: ATR-FTIR experimental workflow for solid samples.

Conclusion

The infrared spectrum of 1-(Thiazol-2-yl)cyclopropan-1-amine is a composite of its distinct functional parts. By leveraging established spectroscopic principles and comparative data from analogous structures, we have provided a detailed predictive guide to its key absorption peaks. The presence of sharp, dual N-H stretches above 3300 cm⁻¹, a strained C-H stretch above 3040 cm⁻¹, and characteristic thiazole ring vibrations in the 1600-1400 cm⁻¹ region will be the defining features for its successful identification. This guide, coupled with the provided experimental protocol, offers researchers a comprehensive and reliable framework for the structural verification of this and similar complex molecules, reinforcing the principles of scientific integrity and experimental reproducibility.

References

  • University of California, Los Angeles, Department of Chemistry. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

  • St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

  • OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry. Retrieved from [Link]

  • NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

  • LibreTexts Chemistry. (2024, September 30). 24.10: Spectroscopy of Amines. Retrieved from [Link]

  • LibreTexts Chemistry. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

  • PubMed. (2024, September 7). Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: -NH2 torsion. Retrieved from [Link]

  • AIP Publishing. (2024, September 4). Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: –NH2 torsion. Retrieved from [Link]

  • Labmonk. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimental FT-IR and FT-Raman Spectrum of 2- amino thiazole. Retrieved from [Link]

  • Michigan State University, Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]

  • Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy. Retrieved from [Link]

  • SlideShare. (n.d.). The features of IR spectrum. Retrieved from [Link]

  • Doc Brown's Chemistry. (2026, March 23). infrared spectrum of cyclopropane C3H6. Retrieved from [Link]

  • ResearchGate. (n.d.). Thiazoles: iii. Infrared spectra of methylthiazoles. Retrieved from [Link]

  • Sbrana, G., & Castellucci, E. (1968). Vibrational spectra and thermodynamic properties of thiazole, 2-aminothiazole, and 2-amino-(2H2)-thiazole. Journal of Molecular Structure, 1(5-6), 371-383.
  • Mason, S. F. (1958). The Frequencies and Intensities of the N-H Stretching Vibrations in Primary Amines. Journal of the Chemical Society, 3619-3627.
  • ResearchGate. (n.d.). FT-IR spectrum of: (a) 2-aminothiazole-4-carboxylic acid. Retrieved from [Link]

  • Scientific Research Publishing. (n.d.). Theoretical Study of the Structure and Vibrational Spectrum of [Zn(2-Aminothiazole)2Cl2]. Retrieved from [Link]

  • Taylor & Francis Online. (2019, March 6). Structural, IR spectra NBO, TDDFT, AIM calculation, biological activity and docking property of-[1][3][5]triazolo[3,4-b] [1][2][3]thiadiazole. Retrieved from [Link]

  • MDPI. (2022, June 17). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Retrieved from [Link]

  • ACS Publications. (1978). Vibrational spectra and conformations of cyclopropylamine. The Journal of Physical Chemistry, 82(9), 1049-1054.
  • AIP Publishing. (n.d.). Synthesis and Antioxidant Activity Screening of Thiazole and Oxazole Derivative Compounds. Retrieved from [Link]

  • NIST. (n.d.). Cyclopropylamine. In NIST Chemistry WebBook. Retrieved from [Link]

  • AWS. (n.d.). Original Research Article effect on the infrared spectra of thiazolylstyryl ketone-correlation analysis. Retrieved from [Link]

  • Canadian Science Publishing. (1957). THIAZOLES: III. INFRARED SPECTRA OF METHYLTHIAZOLES. Canadian Journal of Chemistry, 35(4), 420-428.
  • NIST. (n.d.). Cyclopropylamine. In NIST Chemistry WebBook. Retrieved from [Link]

  • VPL. (n.d.). Cyclopropane (C3H6). Retrieved from [Link]

  • ResearchGate. (n.d.). (a) Observed IR spectrum of thiazole (1) isolated in a solid argon.... Retrieved from [Link]

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